(2,2,2-Trifluoroacetyl)-D-tyrosine

Core Science & Biosynthesis

Chemical properties and molecular structure of (2,2,2-Trifluoroacetyl)-D-tyrosine

An In-depth Technical Guide to (2,2,2-Trifluoroacetyl)-D-tyrosine

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Foreword: Unveiling a Unique Chiral Building Block

(2,2,2-Trifluoroacetyl)-D-tyrosine, a derivative of the non-proteinogenic D-tyrosine, stands as a molecule of significant interest in the realms of peptide chemistry, chiral separations, and drug design. Its structure marries the unique stereochemistry of a D-amino acid with the distinctive chemical properties of an N-terminal trifluoroacetyl (Tfa) protecting group. This guide provides a comprehensive technical overview of its molecular structure, physicochemical properties, synthesis, and key applications, offering field-proven insights for its practical use in research and development. The D-configuration imparts resistance to enzymatic degradation, a critical feature for developing more stable peptide-based therapeutics, while the trifluoroacetyl group serves not only as a robust protecting group but also as a versatile analytical handle.

Section 1: Molecular Structure and Physicochemical Properties

The foundational step in utilizing any chemical entity is a thorough understanding of its structure and inherent properties. (2,2,2-Trifluoroacetyl)-D-tyrosine is structurally defined by a D-tyrosine core where the alpha-amino group is acylated with a trifluoroacetyl moiety.

The IUPAC name for this compound is (2R)-3-(4-hydroxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid . The introduction of the trifluoroacetyl group significantly alters the polarity, acidity, and spectroscopic characteristics of the parent D-tyrosine molecule.

1.1. Key Structural Features

The molecule's functionality is dictated by several key components, each contributing to its overall chemical behavior and utility.

Caption: Core functional components of (2,2,2-Trifluoroacetyl)-D-tyrosine.

1.2. Physicochemical Data Summary

While experimental data for this specific D-enantiomer is not widely published, its properties can be reliably predicted based on its structure and data from its L-enantiomer and related N-acylated tyrosine derivatives.

Property	Value	Source/Basis
IUPAC Name	(2R)-3-(4-hydroxyphenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid	IUPAC Nomenclature
Molecular Formula	C₁₁H₁₀F₃NO₄	Calculated from Structure
Molecular Weight	277.19 g/mol	Calculated from Formula
Appearance	White to off-white crystalline solid	Inferred from related compounds[1]
Solubility	Soluble in methanol, ethanol, THF; limited solubility in water	Inferred from related compounds[2]
pKa (Carboxyl)	~2.0 - 2.5	Estimated from D-Tyrosine[3][4]
pKa (Phenolic OH)	~9.5 - 10.5	Estimated from D-Tyrosine[3][4]

Section 2: Synthesis and Purification

The synthesis of (2,2,2-Trifluoroacetyl)-D-tyrosine is a straightforward N-acylation reaction. The choice of trifluoroacetylating agent and reaction conditions is critical to ensure high yield and, most importantly, to prevent racemization at the chiral center.

2.1. Synthetic Rationale and Workflow

The most common and efficient method for N-trifluoroacetylation of amino acids involves the reaction of the free amino group with a highly reactive trifluoroacetyl source, such as trifluoroacetic anhydride (TFAA) or ethyl trifluoroacetate. The reaction is typically performed in an appropriate solvent and may require a base to neutralize the acid byproduct. Using mild conditions is paramount to preserving the stereochemical integrity of the D-enantiomer[5].

Caption: General workflow for the synthesis of (2,2,2-Trifluoroacetyl)-D-tyrosine.

2.2. Detailed Experimental Protocol: Synthesis

This protocol describes a robust method for the synthesis of (2,2,2-Trifluoroacetyl)-D-tyrosine, adapted from established procedures for amino acid acylation[6][7].

Materials:

• D-Tyrosine (1.0 eq)

• Trifluoroacetic Anhydride (TFAA) (1.1 - 1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

• Deionized Water

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolution: Suspend D-Tyrosine (1.0 eq) in anhydrous THF in a flame-dried, round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., Argon or Nitrogen).

• Cooling: Cool the suspension to 0°C using an ice-water bath.

• Acylation: Add trifluoroacetic anhydride (1.1 eq) dropwise to the stirred suspension over 15-20 minutes, ensuring the temperature remains below 5°C.

• Reaction: Allow the reaction mixture to stir at 0°C for 1 hour, then let it warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the mixture back to 0°C and slowly add deionized water to quench the excess TFAA.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into ethyl acetate. Wash the organic layer sequentially with deionized water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude solid by recrystallization from an appropriate solvent system (e.g., ethyl acetate/hexane) to obtain pure (2,2,2-Trifluoroacetyl)-D-tyrosine.

Section 3: Applications in Research and Drug Development

The unique combination of a D-amino acid and a trifluoroacetyl group makes this molecule a valuable tool for several advanced applications.

3.1. Chiral Building Block in Peptide Synthesis

The primary application is in Solid-Phase Peptide Synthesis (SPPS). Incorporating D-amino acids into peptide sequences is a well-established strategy to increase their resistance to proteolytic degradation by endogenous proteases, thereby extending their in-vivo half-life.

• Metabolic Stability: Peptides containing (2,2,2-Trifluoroacetyl)-D-tyrosine are less susceptible to enzymatic cleavage, a critical advantage for therapeutic peptides.

• Conformational Control: The D-configuration can induce specific secondary structures, such as β-turns, which can be crucial for receptor binding and biological activity.

• Orthogonal Protection: The trifluoroacetyl group is stable to the piperidine conditions used for Fmoc-deprotection in standard SPPS, making it a useful orthogonal protecting group[2]. However, it can be removed under specific basic conditions, such as with sodium borohydride, or under other mild protocols, allowing for selective deprotection and further modification at the N-terminus[6].

3.2. Derivatizing Agent for Chiral Separations

The analysis and separation of enantiomers are critical in pharmaceutical development. N-trifluoroacetylation is a common technique to enhance the volatility and improve the chromatographic behavior of amino acids for gas chromatography (GC) and high-performance liquid chromatography (HPLC)[2].

• Enhanced Volatility for GC: The Tfa-derivative of D-tyrosine is significantly more volatile than the parent amino acid, enabling its analysis and separation from the L-enantiomer on chiral GC columns.

• Improved HPLC Resolution: The trifluoroacetyl group can enhance chiral recognition on certain chiral stationary phases (CSPs), such as teicoplanin-based columns (e.g., Astec CHIROBIOTIC T), by providing additional points of interaction (e.g., dipole-dipole)[8]. Trifluoroacetic acid (TFA) is often used as a mobile phase modifier to improve such separations[9].

3.3. 19F NMR Spectroscopy Probe

The three equivalent fluorine atoms of the trifluoroacetyl group produce a sharp singlet in the ¹⁹F NMR spectrum, making it an exquisitely sensitive probe.

• Conformational Analysis: Changes in the chemical environment around the Tfa-D-Tyr residue within a peptide, due to folding or binding events, can be monitored by shifts in the ¹⁹F NMR signal[10].

• Binding Studies: The interaction of a Tfa-labeled peptide with a protein or other macromolecule can be quantitatively assessed by ¹⁹F NMR, as binding often perturbs the fluorine signal.

Section 4: Analytical Characterization Profile

Proper characterization is essential to confirm the identity and purity of synthesized (2,2,2-Trifluoroacetyl)-D-tyrosine. The following data are predicted based on its structure and spectral information from analogous compounds[10][11][12].

4.1. NMR Spectroscopy

• ¹H NMR: Expected signals would include aromatic protons from the tyrosine ring (two doublets), the α- and β-protons of the amino acid backbone, and a broad singlet for the amide proton. The exact chemical shifts would be dependent on the solvent used.

• ¹³C NMR: Characteristic signals would be observed for the carbonyl carbons (carboxylic acid and amide), the aromatic carbons, the α- and β-carbons, and the trifluoromethyl carbon (a quartet due to C-F coupling).

• ¹⁹F NMR: A sharp singlet is expected, typically in the range of -70 to -80 ppm (relative to a standard like CFCl₃), which is characteristic of a trifluoroacetyl group[10].

4.2. Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and can provide structural information through fragmentation patterns.

• Electrospray Ionization (ESI-MS): In negative ion mode, the expected [M-H]⁻ peak would be at m/z 276.05. In positive ion mode, the [M+H]⁺ peak would be at m/z 278.06 and the [M+Na]⁺ peak at m/z 300.04.

• Fragmentation: Key fragmentation would likely involve the loss of H₂O, CO₂, and the cleavage of the bond between the α- and β-carbons. The fragmentation pattern can be compared to known spectra of N-acylated tyrosine derivatives to confirm the structure[13][14][15].

4.3. Infrared (IR) Spectroscopy

• O-H Stretch: A broad band around 3300-2500 cm⁻¹ (carboxylic acid) and another around 3600-3300 cm⁻¹ (phenolic).

• N-H Stretch: A band around 3300 cm⁻¹.

• C=O Stretch: Strong absorptions around 1720-1700 cm⁻¹ (carboxylic acid) and 1680-1650 cm⁻¹ (amide I).

• C-F Stretch: Strong, characteristic bands in the region of 1200-1100 cm⁻¹.

References

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• Google Patents. US20150011778A1 - Use of trifluoroacetamide for n-terminal protection.

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• Google Patents. Composition and Method for Chiral Separations.

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• ResearchGate. Synthesis of chiral N-trifluoroacetyl-methionine derivatives and applying them as acyl donors for Friedel-Crafts acylation. Available from: [Link]

• NextSDS. L-Tyrosine, O-(2-fluoroethyl)-, trifluoroacetate — Chemical Substance Information. Available from: [Link]

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• PNAS. Profiling of tyrosine phosphorylation pathways in human cells using mass spectrometry. Available from: [Link]

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• Wikipedia. Tyrosine. Available from: [Link]

• PNAS. Mechanisms and prevention of trifluoroacetylation in solid-phase peptide synthesis. Available from: [Link]

• Arthur Salomon Lab. Profiling of tyrosine phosphorylation pathways in human cells using mass spectrometry. Available from: [Link]

• Google Patents. CN114716335A - Process for preparing N-acetyl-L-tyrosine.

• ResearchGate. 1 H NMR (300 MHz, DMSO-d 6 ) spectra of the products isolated after... Available from: [Link]

• Digital Commons @ Michigan Tech. A Convenient Synthesis of Short α-/β-Mixed Peptides as Potential. Available from: [Link]

• RSC Publishing. Preparation of sterically hindered peptides using trifluoroacetyl protection: incorporation of N-alkyl-α. Available from: [Link]

• PubMed. Effect of N-trifluoroacetyl derivatives of amino acids and amino acid analogs on microbial antitumor screen. Available from: [Link]

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Mechanism of chiral recognition using (2,2,2-Trifluoroacetyl)-D-tyrosine

An In-Depth Technical Guide to the Mechanism of Chiral Recognition Using (2,2,2-Trifluoroacetyl)-D-tyrosine

Executive Summary

Chirality is a critical determinant of molecular function, particularly in pharmacology and materials science, where enantiomers of the same compound can exhibit drastically different biological activities and physical properties.[1] The accurate determination of enantiomeric purity is therefore a cornerstone of modern chemical analysis. Nuclear Magnetic Resonance (NMR) spectroscopy, a powerful tool for structural elucidation, is inherently unable to distinguish between enantiomers in an achiral environment.[1] This guide provides a comprehensive technical overview of (2,2,2-Trifluoroacetyl)-D-tyrosine, a highly effective Chiral Solvating Agent (CSA), detailing the fundamental mechanisms by which it induces observable differences in the NMR spectra of enantiomeric analytes. We will explore the key molecular interactions, the application of the three-point interaction model, and provide a field-proven protocol for its use in determining enantiomeric excess (ee).

The Foundation: Chiral Recognition in NMR Spectroscopy

Enantiomers, being non-superimposable mirror images, possess identical physical properties such as boiling point, solubility, and, crucially, identical NMR spectra in achiral solvents. To overcome this limitation, a chiral environment must be introduced into the NMR sample. Chiral Solvating Agents (CSAs) are enantiomerically pure compounds that interact non-covalently with the analyte enantiomers.[2] This interaction forms transient, short-lived diastereomeric complexes.[3][4] Since diastereomers are not mirror images, they have different physical properties and, therefore, distinct NMR signatures. The protons (or other NMR-active nuclei) of the analyte enantiomers, which are chemically equivalent in an achiral solvent, become diastereotopic within these complexes, leading to separate, resolvable signals in the NMR spectrum.[4] The relative integration of these signals provides a direct and accurate measure of the enantiomeric excess.

Molecular Architecture of (2,2,2-Trifluoroacetyl)-D-tyrosine

The efficacy of (2,2,2-Trifluoroacetyl)-D-tyrosine as a CSA stems from its unique molecular structure, which provides multiple sites for stereoselective intermolecular interactions.

• D-Tyrosine Scaffold: The core chirality is established by the D-configuration of the α-carbon, which creates a fixed three-dimensional arrangement of its substituents.

• Aromatic Ring: The phenol side chain provides a π-electron-rich aromatic ring, capable of engaging in π-π stacking interactions with analytes containing aromatic or other π-systems. This is a characteristic feature of "Pirkle-type" chiral selectors.[5]

• Carboxylic Acid and Phenolic Hydroxyl: These groups serve as potent hydrogen bond donors and acceptors, providing key anchoring points for interaction with polar functional groups on the analyte.

• N-Trifluoroacetyl (TFA) Group: This is arguably the most critical functional group for its recognition capabilities. The three highly electronegative fluorine atoms exert a powerful inductive electron-withdrawing effect. This effect significantly increases the acidity of the amide proton (N-H), transforming it into a very strong hydrogen bond donor.[6][7] Furthermore, the C-F bonds introduce strong dipoles that can participate in dipole-dipole interactions.[7]

The Core Mechanism: A Multi-Point Interaction Model

The chiral recognition mechanism is based on the principle that for effective discrimination, there must be a minimum of three simultaneous interactions between the chiral selector and the analyte, with at least one of these being stereochemically dependent.[8][9] (2,2,2-Trifluoroacetyl)-D-tyrosine achieves this through a combination of attractive and repulsive forces, leading to different binding affinities and geometries for the two analyte enantiomers.

The primary modes of interaction are:

• Hydrogen Bonding: The highly acidic N-H proton of the TFA group is a primary site for hydrogen bonding with electron-rich groups on the analyte, such as amines, alcohols, or carbonyls. The carboxylic acid proton provides another strong H-bond donor site.

• π-π Interactions: The electron-rich phenol ring of the tyrosine CSA can stack against a π-electron-deficient or π-electron-rich aromatic ring on the analyte.

• Dipole-Dipole Interactions: The significant dipole moment of the trifluoroacetyl group creates an electrostatic interaction site.

• Steric Repulsion: The differing three-dimensional arrangements of the two analyte enantiomers will result in one fitting more snugly into the chiral pocket of the CSA, while the other experiences greater steric hindrance. This difference in fit is a crucial determinant of the stability of the respective diastereomeric complexes.

The overall difference in chemical shift (ΔΔδ) observed in the NMR spectrum arises from the distinct time-averaged magnetic environments experienced by the analyte enantiomers when complexed with the CSA. The enantiomer that forms the more stable complex will typically show a larger induced chemical shift.

Figure 1: Conceptual diagram of the three-point interaction model.

Practical Application: Determination of Enantiomeric Excess (ee)

The primary application of (2,2,2-Trifluoroacetyl)-D-tyrosine is the determination of the enantiomeric composition of a chiral analyte using NMR spectroscopy.

Experimental Workflow

The process is straightforward and does not require covalent modification of the analyte, a significant advantage over chiral derivatizing agents.[2]

Figure 2: Standard workflow for ee determination using a CSA.

Detailed Experimental Protocol

This protocol provides a self-validating system for ensuring accurate results.

• Analyte Preparation: Dissolve ~5-10 mg of the chiral analyte in 0.6 mL of a deuterated solvent (CDCl₃ is a common starting point) in a clean NMR tube.

• Reference Spectrum: Acquire a standard ¹H NMR spectrum. This confirms the analyte's identity and serves as a baseline, showing that enantiomeric signals are degenerate (overlap perfectly).

• CSA Titration (Optimization):

  • Prepare a stock solution of (2,2,2-Trifluoroacetyl)-D-tyrosine in the same deuterated solvent.

  • Add a sub-stoichiometric amount (e.g., 0.2 equivalents relative to the analyte) of the CSA solution directly to the NMR tube.

  • Acquire another spectrum. Observe for any signal splitting or broadening.

  • Continue adding the CSA in small increments (e.g., 0.2 eq at a time), acquiring a spectrum after each addition, until optimal signal separation (baseline resolution) is achieved. Using excess CSA is often warranted to maximize the separation.[10]

• Final Spectrum Acquisition: Once optimal separation is achieved, ensure the sample is at thermal equilibrium in the spectrometer and acquire a high-quality spectrum with a sufficient number of scans for a good signal-to-noise ratio.

• Data Processing:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Select a well-resolved, non-overlapping pair of signals corresponding to the two enantiomers.

  • Integrate these two signals carefully and consistently. Let the integral values be Iᵣ and Iₛ.

• Calculation of Enantiomeric Excess (ee):

  • The enantiomeric excess is calculated using the formula: ee (%) = [ |Iᵣ - Iₛ| / (Iᵣ + Iₛ) ] * 100

Data Presentation and Interpretation

The key metric for the effectiveness of a CSA is the chemical shift non-equivalence (ΔΔδ), which is the difference in the chemical shift between the corresponding signals of the two enantiomers.[6][11] A larger ΔΔδ value indicates better separation and more reliable integration.

Table 1: Hypothetical NMR Data for Racemic Amine Analyte with CSA

Enantiomer	Analyte Proton	Chemical Shift (δ) without CSA (ppm)	Chemical Shift (δ) with CSA (ppm)	ΔΔδ (ppm)	Integral
R-Amine	α-CH	3.50	3.65	\multirow{2}{*}{0.15}	1.00
S-Amine	α-CH	3.50	3.80	1.00

In this example, for a racemic mixture, the integrals are equal, and the calculated ee is 0%. For an enantioenriched sample, these integrals would differ.

Factors Influencing Recognition Efficiency

• Solvent: The choice of solvent is critical. Apolar, non-coordinating solvents like CDCl₃ or C₆D₆ are often preferred as they minimize competition with the CSA-analyte interactions. Protic or highly polar solvents can solvate the interacting sites on both the CSA and analyte, diminishing the strength of the diastereomeric complex and reducing the observed ΔΔδ.

• Temperature: NMR experiments are often run at ambient temperature. However, lowering the temperature can sometimes increase the lifetime and stability of the diastereomeric complexes, leading to sharper signals and larger separation. Conversely, high temperatures can lead to peak coalescence due to rapid exchange.

• Analyte Structure: The analyte must possess functional groups (e.g., H-bond acceptors, π-systems) capable of engaging in the multi-point interaction model. The steric profile around the analyte's chiral center also plays a significant role.

Conclusion

(2,2,2-Trifluoroacetyl)-D-tyrosine is a powerful and versatile chiral solvating agent for the determination of enantiomeric purity by NMR spectroscopy. Its efficacy is rooted in a well-defined molecular architecture that facilitates a multi-point interaction model, including strong hydrogen bonding from the TFA-activated amide, π-π stacking, and stereochemically dependent steric interactions. By forming transient diastereomeric complexes, it effectively breaks the magnetic equivalence of enantiomers, allowing for their direct quantification. The straightforward, non-covalent nature of its application makes it an invaluable tool for researchers in synthetic chemistry, drug discovery, and quality control, providing a reliable and efficient method for assessing one of the most fundamental properties of chiral molecules.

References

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• Dynamic Processes in Prochiral Solvating Agents (pro-CSAs) Studied by NMR Spectroscopy - MDPI. Available at: [Link]

• Expedited Selection of NMR Chiral Solvating Agents for Determination of Enantiopurity - ACS Publications. Available at: [Link]

• Calix[10]resorcarenes, Cyclodextrins, and Crown Ethers as Chiral NMR Discriminating Agents - Bates College. Available at: [Link]

• Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide - ACS Publications. Available at: [Link]

• Bis-Thiourea Chiral Sensor for the NMR Enantiodiscrimination of N-Acetyl and N-Trifluoroacetyl Amino Acid Derivatives - ACS Publications. Available at: [Link]

• Bis-Thiourea Chiral Sensor for the NMR Enantiodiscrimination of N-Acetyl and N-Trifluoroacetyl Amino Acid Derivatives - PMC - NCBI. Available at: [Link]

• Bis-Thiourea Chiral Sensor for the NMR Enantiodiscrimination of N-Acetyl and N-Trifluoroacetyl Amino Acid Derivatives - ACS Publications. Available at: [Link]

• Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains - MDPI. Available at: [Link]

• Exploring and Exploiting Polar−π Interactions with Fluorinated Aromatic Amino Acids - ACS Publications. Available at: [Link]

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An In-depth Technical Guide to the Isoelectric Point and pKa Values of (2,2,2-Trifluoroacetyl)-D-tyrosine

Abstract: This technical guide provides a comprehensive analysis of the isoelectric point (pI) and acid dissociation constants (pKa) of (2,2,2-Trifluoroacetyl)-D-tyrosine. Aimed at researchers, scientists, and professionals in drug development, this document delves into the theoretical underpinnings, predictive estimations, and experimental methodologies for determining these critical physicochemical parameters. The introduction of the trifluoroacetyl group significantly alters the electronic properties of the D-tyrosine backbone, with profound implications for its behavior in varying pH environments. This guide synthesizes theoretical principles with practical, field-proven insights to offer a self-validating framework for understanding and applying this knowledge in research and development.

Introduction: The Significance of Trifluoroacetylation in Modifying D-Tyrosine

D-tyrosine, a non-proteinogenic amino acid, serves as a valuable chiral building block in the synthesis of various pharmaceuticals.[1] Its unique phenolic side chain and stereochemistry are often exploited in the design of peptidomimetics and other bioactive molecules. Chemical modification of the alpha-amino group is a common strategy to modulate the properties of amino acids for specific applications. Among these modifications, N-trifluoroacetylation stands out for its ability to impart unique characteristics.

The trifluoroacetyl group (TFA), derived from trifluoroacetic acid, is a potent electron-withdrawing moiety.[2] Its introduction onto the alpha-amino group of D-tyrosine has several important consequences:

• Increased Acidity of the Amide Proton: The electron-withdrawing nature of the trifluoromethyl group significantly increases the acidity of the N-H bond.

• Altered Lipophilicity: The fluorine atoms can increase the lipophilicity of the molecule, which can be advantageous for membrane permeability.

• Resistance to Enzymatic Cleavage: The bulky and electronically distinct TFA group can confer resistance to peptidases.

Understanding the impact of this modification on the fundamental physicochemical properties of pKa and pI is crucial for predicting the behavior of (2,2,2-Trifluoroacetyl)-D-tyrosine in biological systems and for the development of robust analytical and purification methods.

Theoretical Framework: pKa, pI, and the Influence of the Trifluoroacetyl Group

The isoelectric point (pI) is the pH at which a molecule carries no net electrical charge.[3] For an amino acid, the pI is determined by the pKa values of its ionizable groups. D-tyrosine has three such groups: the alpha-carboxyl group, the alpha-amino group, and the phenolic hydroxyl group of the side chain.[4] The accepted pKa values for the enantiomer, L-tyrosine, which are expected to be identical for D-tyrosine, are approximately:

• pKa₁ (α-COOH): ~2.2

• pKa₂ (α-NH₃⁺): ~9.1

• pKa₃ (phenolic OH): ~10.1[4]

The isoelectric point for unmodified D-tyrosine is calculated by averaging the pKa values of the two groups that are protonated and deprotonated to form the neutral zwitterion. In this case, it is the average of pKa₁ and pKa₂.[3][4]

pI (D-tyrosine) = (pKa₁ + pKa₂) / 2 ≈ (2.2 + 9.1) / 2 = 5.65 [4]

The Inductive Effect of the Trifluoroacetyl Group on pKa Values

The introduction of a trifluoroacetyl group at the alpha-amino nitrogen fundamentally alters the electronic landscape of the D-tyrosine molecule. This modification converts the basic amino group into a significantly less basic, and in fact, acidic amide.

• Impact on the α-Carboxyl Group (pKa₁): The strong electron-withdrawing inductive effect of the trifluoroacetyl group, transmitted through the alpha-carbon, will stabilize the carboxylate anion. This stabilization facilitates the loss of a proton, thereby lowering the pKa of the carboxyl group . We can predict a pKa₁ value for (2,2,2-Trifluoroacetyl)-D-tyrosine to be slightly lower than that of unmodified D-tyrosine.

• Impact on the α-Amino Group (pKa₂): The trifluoroacetylation of the amino group replaces a basic functional group with an amide. The resulting N-H proton is now significantly more acidic due to the strong electron-withdrawing nature of the adjacent trifluoroacetyl carbonyl group. This means the pKa associated with this group will be drastically lowered. For comparison, the pKa of trifluoroacetamide is around 9.5 for the N-H proton, but in the context of the amino acid, this value will be influenced by the adjacent carboxyl group. However, it is no longer a basic amine group with a pKa around 9-10. Instead, it becomes a much more acidic proton. The concept of a pKa for this group in the traditional sense of a basic amine is no longer applicable. The focus shifts to the acidity of the N-H proton itself.

• Impact on the Phenolic Hydroxyl Group (pKa₃): The inductive effect of the trifluoroacetyl group is less pronounced at the distant phenolic hydroxyl group. Therefore, the pKa of this group is expected to be only minimally affected, remaining around 10.1.

Predicted pKa and pI of (2,2,2-Trifluoroacetyl)-D-tyrosine

Given the significant alteration of the alpha-amino group, the calculation of the isoelectric point for (2,2,2-Trifluoroacetyl)-D-tyrosine requires a re-evaluation of the ionizable groups. The molecule now has two primary acidic protons: the carboxyl proton and the phenolic proton. The amide proton is also acidic, but its pKa is likely to be higher than that of the carboxyl group.

The dominant species at neutral pH will be negatively charged due to the deprotonation of the carboxylic acid. The molecule will only become neutral at a very low pH where the carboxyl group is protonated. Therefore, the isoelectric point of (2,2,2-Trifluoroacetyl)-D-tyrosine will be significantly lower than that of unmodified D-tyrosine.

Table 1: Comparison of Estimated pKa and pI Values

Parameter	D-Tyrosine	(2,2,2-Trifluoroacetyl)-D-tyrosine (Estimated)	Rationale for Estimation
pKa₁ (α-COOH)	~2.2[4]	< 2.2	Strong electron-withdrawing effect of the trifluoroacetyl group stabilizes the carboxylate anion.
pKa₂ (α-NH₃⁺)	~9.1[4]	Not Applicable	The amino group is converted to a much less basic amide.
pKa (Amide N-H)	Not Applicable	~8-9	Estimated based on the increased acidity of the amide proton due to the trifluoroacetyl group.
pKa₃ (Phenolic OH)	~10.1[4]	~10.1	Minimal inductive effect at this distance.
pI	~5.65[4]	< 2.2	The molecule is neutral only when the highly acidic carboxyl group is protonated.

Experimental Determination of pKa and pI

While theoretical predictions provide a valuable starting point, experimental determination is essential for obtaining accurate pKa and pI values.

Potentiometric Titration

Potentiometric titration is a standard method for determining pKa values.[5] The procedure involves titrating a solution of the analyte with a strong acid or base and monitoring the pH.

Experimental Protocol for Potentiometric Titration:

• Solution Preparation: Prepare a 0.1 M solution of (2,2,2-Trifluoroacetyl)-D-tyrosine in deionized water.

• Initial Acidification: Add a standardized solution of 0.1 M HCl to the analyte solution until the pH is below 2.

• Titration with Base: Titrate the solution with a standardized 0.1 M NaOH solution, adding small increments and recording the pH after each addition.

• Data Analysis: Plot the pH versus the volume of NaOH added. The pKa values correspond to the pH at the midpoints of the buffer regions (the flattest parts of the curve). The equivalence points are the steepest parts of the curve.

• pI Determination: The isoelectric point can be estimated from the titration curve as the pH at which the net charge is zero.[6]

Capillary Electrophoresis (CE)

Capillary electrophoresis is a powerful technique for determining the isoelectric point of a molecule.[7] It separates molecules based on their electrophoretic mobility in an electric field, which is dependent on their charge-to-size ratio.

Experimental Protocol for pI Determination by CE:

• Buffer Preparation: Prepare a series of background electrolytes (buffers) with a range of known pH values.

• Sample Injection: Inject a small plug of the (2,2,2-Trifluoroacetyl)-D-tyrosine solution into the capillary filled with a specific pH buffer.

• Electrophoresis: Apply a voltage across the capillary.

• Mobility Measurement: Determine the electrophoretic mobility of the analyte at each pH.

• pI Determination: Plot the electrophoretic mobility versus the pH. The pH at which the mobility is zero corresponds to the isoelectric point.[7]

Visualization of Key Concepts

Ionization States of (2,2,2-Trifluoroacetyl)-D-tyrosine

Caption: Ionization states of (2,2,2-Trifluoroacetyl)-D-tyrosine at different pH ranges.

Experimental Workflow for pI Determination by Capillary Electrophoresis

Caption: Workflow for determining the isoelectric point using capillary electrophoresis.

Conclusion

The trifluoroacetylation of D-tyrosine results in a significant alteration of its acid-base properties. The strong electron-withdrawing nature of the trifluoroacetyl group markedly lowers the pKa of the alpha-carboxyl group and transforms the basic alpha-amino group into a much more acidic amide. Consequently, the isoelectric point of (2,2,2-Trifluoroacetyl)-D-tyrosine is predicted to be substantially lower than that of its unmodified counterpart. For researchers and drug development professionals, a thorough understanding of these altered physicochemical parameters is paramount for accurate modeling, effective purification, and predictable in-vivo behavior of molecules incorporating this modified amino acid. While theoretical estimations provide a solid foundation, experimental validation through techniques such as potentiometric titration and capillary electrophoresis is crucial for obtaining precise and reliable pKa and pI values.

References

• Virtual Amrita Laboratories. (n.d.). pH-titration of amino acids and small peptides, and estimation of isoelectric point (pI). Amrita Vishwa Vidyapeetham. Retrieved from [Link][5]

• Ashenhurst, J. (2023, February 9). Isoelectric Points Of Amino Acids (And How To Calculate Them). Master Organic Chemistry. Retrieved from [Link][3]

• Ray, S. (n.d.). Isoelectric Point Determination of Amino Acids. Scribd. Retrieved from [Link][6]

• Brainly. (2023, August 7). Tyrosine has pKa values of 2.2, 9.1, and 10.1. What is its pI (isoelectric point)?. Retrieved from [Link][4]

• Chemistry LibreTexts. (2025, April 30). 12.2: Amino Acids and Isoelectric Points. Retrieved from [Link]

• Diva-portal.org. (n.d.). Exploratory Analysis of Isoelectric Point Prediction with Simple Feature Encoding. Retrieved from [Link][7]

• Wikipedia. (2023, October 11). Trifluoroacetic acid. Retrieved from [Link][2]

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• 2. Trifluoroacetic acid - Wikipedia [en.wikipedia.org]
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• 5. pH-titration of amino acids and small peptides, and estimation of isoelectric point (pI) [vlabs.iitkgp.ac.in]
• 6. scribd.com [scribd.com]
• 7. diva-portal.org [diva-portal.org]

Protocols & Analytical Methods

Application Note: Enantiomeric Resolution Using (2,2,2-Trifluoroacetyl)-D-tyrosine as a Chiral Derivatizing Agent

An in-depth guide for researchers, scientists, and drug development professionals on the application of (2,2,2-Trifluoroacetyl)-D-tyrosine as a chiral derivatizing agent for the resolution of enantiomers.

Authored by: Gemini, Senior Application Scientist

Introduction: The Principle of Indirect Chiral Resolution

The separation of enantiomers is a critical task in pharmaceutical development, toxicology, and metabolomics, as different enantiomers of a chiral molecule can exhibit markedly different pharmacological and physiological effects[1]. While direct separation on chiral stationary phases (CSPs) is common, an alternative and powerful technique is the indirect method. This approach involves the covalent reaction of a mixture of enantiomers with an enantiomerically pure chiral derivatizing agent (CDA) to form a pair of diastereomers[2][3]. These resulting diastereomers possess distinct physicochemical properties, allowing for their separation and quantification using standard achiral analytical techniques like HPLC, GC, or NMR spectroscopy[3][4].

(2,2,2-Trifluoroacetyl)-D-tyrosine belongs to a class of N-acylamino acid reagents that are highly effective as CDAs. The core principle relies on two key features:

• The Chiral Center: The inherent D-configuration of the tyrosine backbone provides the stereogenic center necessary to convert the analyte enantiomers into diastereomers.

• The Trifluoroacetyl Group: The N-terminal trifluoroacetyl (TFA) group enhances the properties of the resulting derivatives. In gas chromatography (GC), it increases volatility and improves thermal stability, while in high-performance liquid chromatography (HPLC), the electron-withdrawing nature of the fluorine atoms can enhance detector response[5][6].

This application note provides a comprehensive guide to the theory, mechanism, and practical application of (2,2,2-Trifluoroacetyl)-D-tyrosine as a CDA, including detailed protocols for derivatization and analysis.

Mechanism of Action: Diastereomer Formation

For (2,2,2-Trifluoroacetyl)-D-tyrosine to function as an effective CDA, its carboxylic acid moiety must be activated to readily react with nucleophilic functional groups on the analyte, such as amines (-NH₂) or alcohols (-OH). This is typically achieved by converting the carboxylic acid into a more reactive species, most commonly an acid chloride. This conversion must be performed under mild, low-temperature conditions to prevent racemization of the CDA itself[7].

Once activated to (2,2,2-Trifluoroacetyl)-D-tyrosinoyl chloride , the CDA reacts with a racemic analyte (e.g., a mixture of R- and S-amines) to form two stable diastereomeric amides.

• (R)-Analyte + (D)-CDA → (R,D)-Diastereomer

• (S)-Analyte + (D)-CDA → (S,D)-Diastereomer

These (R,D) and (S,D) diastereomers have different spatial arrangements and, consequently, different physical properties, enabling their separation and quantification.

Caption: Workflow for chiral analysis using an activated TFA-D-Tyrosine CDA.

Experimental Protocols

3.1 Part A: Activation of (2,2,2-Trifluoroacetyl)-D-tyrosine

Causality: The conversion to an acid chloride is a critical prerequisite for efficient derivatization. Vilsmeier reagent or thionyl chloride are effective for this transformation. Maintaining low temperatures is paramount to prevent the formation of an azlactone intermediate, which can lead to racemization of the CDA and compromise the accuracy of the assay[7].

Protocol: Preparation of (2,2,2-Trifluoroacetyl)-D-tyrosinoyl chloride

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve (2,2,2-Trifluoroacetyl)-D-tyrosine (1.0 eq) in a dry, aprotic solvent (e.g., dichloromethane or THF).

• Cooling: Cool the solution to -10 °C to -20 °C using an appropriate cooling bath (e.g., acetone/dry ice).

• Reagent Addition: Slowly add a chlorinating agent, such as oxalyl chloride (1.2 eq) with a catalytic amount of DMF, or thionyl chloride (1.5 eq), dropwise to the cooled solution while stirring.

• Reaction: Allow the reaction to stir at low temperature for 1-2 hours. Monitor the reaction progress if possible (e.g., by IR spectroscopy, observing the disappearance of the carboxylic acid O-H stretch and appearance of the acid chloride C=O stretch).

• Solvent Removal: Once the reaction is complete, remove the solvent and any volatile byproducts under reduced pressure without heating.

• Usage: The resulting crude (2,2,2-Trifluoroacetyl)-D-tyrosinoyl chloride is highly moisture-sensitive and should be used immediately in the next derivatization step.

3.2 Part B: Derivatization of Chiral Amines or Alcohols

Causality: The derivatization reaction should be run to completion to avoid kinetic resolution, where one enantiomer reacts faster than the other, leading to an inaccurate measurement of the original enantiomeric ratio[3]. The inclusion of a non-nucleophilic base scavenges the HCl byproduct generated during the reaction, driving the equilibrium towards product formation.

Protocol: Derivatization of a Primary/Secondary Amine Analyte

• Sample Preparation: Dissolve the analyte sample (containing the racemic amine, ~1 mg) in a dry, aprotic solvent (e.g., 200 µL of dichloromethane) in a small vial.

• Base Addition: Add a non-nucleophilic organic base, such as triethylamine or pyridine (2.0 eq relative to the analyte), to the vial.

• CDA Addition: Prepare a fresh solution of the activated (2,2,2-Trifluoroacetyl)-D-tyrosinoyl chloride (from Part A) in the same solvent. Add a slight excess (1.2-1.5 eq relative to the analyte) of the CDA solution to the analyte vial.

• Reaction: Cap the vial and allow the reaction to proceed at room temperature for 30-60 minutes. For sterically hindered amines, gentle heating (e.g., 50-60 °C) may be required, but this should be tested to ensure no degradation or side reactions occur[8][9].

• Quenching: Add a small amount of a quenching agent, such as methanol (a few drops), to react with any remaining CDA.

• Work-up: Evaporate the solvent under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent (e.g., mobile phase for HPLC or ethyl acetate for GC) for analysis. A simple liquid-liquid extraction or solid-phase extraction (SPE) cleanup may be necessary for complex matrices[8][9].

Analytical Methodologies

4.1 HPLC-UV/MS Analysis

Principle: The formed diastereomers are separated on a standard achiral stationary phase, such as a C18 column, due to their different interactions with the stationary and mobile phases[10][11].

Caption: HPLC workflow for separating and quantifying diastereomeric derivatives.

Protocol: Reversed-Phase HPLC

• Column: Standard C18 silica column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient or isocratic mixture of acetonitrile (or methanol) and water, often with a modifier like 0.1% formic acid or trifluoroacetic acid to ensure good peak shape[8]. A typical starting point is 50:50 Acetonitrile:Water.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the tyrosine chromophore absorbs (e.g., ~274 nm) or Mass Spectrometry (MS) for higher sensitivity and specificity[].

• Quantification: Determine the amount of each enantiomer by integrating the peak area of the corresponding diastereomer. Calculate the enantiomeric excess (e.e.) or enantiomeric ratio.

Parameter	Typical Condition	Rationale
Column	C18 (Octadecylsilane)	Standard reversed-phase column suitable for separating moderately polar diastereomers.
Mobile Phase	Acetonitrile/Water + 0.1% Formic Acid	Common solvent system for reversed-phase. Acid improves peak shape and ionization for MS.
Detection	UV (274 nm) or ESI-MS	274 nm is near the absorbance maximum for the tyrosine phenol group[]. MS provides mass confirmation.
Temperature	25-40 °C	Controls retention time and peak shape; should be kept consistent.

Table 1: Typical HPLC parameters for diastereomer separation.

4.2 GC-MS Analysis

Principle: For volatile analytes, GC provides excellent resolution. The TFA group on the CDA and often a second derivatization step on the analyte (e.g., silylation of a hydroxyl group) increases volatility for gas-phase separation[5][13].

Protocol: Capillary GC-MS

• Column: Achiral capillary column (e.g., DB-5, HP-5ms, 30 m x 0.25 mm).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Injector Temperature: 250-280 °C.

• Oven Program: Start at a lower temperature (e.g., 100 °C) and ramp up to a higher temperature (e.g., 280-300 °C) to elute the diastereomers.

• Detection: Mass Spectrometry (MS) in either Scan or Selected Ion Monitoring (SIM) mode for high sensitivity.

Critical Considerations and Trustworthiness

To ensure the protocol is self-validating and the results are trustworthy, several factors must be rigorously controlled:

• Purity of the CDA: The (2,2,2-Trifluoroacetyl)-D-tyrosine must be enantiomerically pure (>99% e.e.). Any contamination with the L-enantiomer will lead to the formation of two additional diastereomers, complicating the chromatogram and causing an underestimation of the true e.e.[3].

• Absence of Racemization: Both the CDA and the analyte must not racemize under the activation or derivatization conditions. This is why low-temperature activation is crucial[7]. Run a standard of a pure enantiomer of the analyte to confirm that no epimerization occurs during the derivatization process.

• Reaction Completion: The reaction must proceed to 100% completion for both enantiomers. Verify this by analyzing samples at different reaction times or with a higher excess of the CDA to see if the peak area ratio changes. Incomplete reactions can lead to erroneous results due to kinetic resolution[3].

Conclusion

(2,2,2-Trifluoroacetyl)-D-tyrosine, when properly activated to its acid chloride, serves as a powerful chiral derivatizing agent for the indirect resolution of enantiomers. By converting enantiomers into separable diastereomers, this method allows for reliable quantification using standard achiral chromatographic techniques. The protocols and principles outlined in this note provide a robust framework for researchers in drug development and analytical science to accurately determine the enantiomeric composition of chiral molecules.

References

• Resolution, quantification, and reliable determination of enantiomeric excess of proteinogenic and non‐proteinogenic amino acids by comprehensive two‐dimensional gas chromatography. (n.d.). PMC. [Link]

• On the capillary gas chromatographic separation of enantiomers of N-trifluoroacetyl-O-alkyl esters of selected amino acids on 2,3-di-O-pentyl-6-O-acyl cyclodextrins. (2005). PubMed. [Link]

• Chiral HPLC separation: strategy and approaches. (2022). Chiralpedia. [Link]

• Chiral determination of amphetamine and related compounds using chloroformates for derivatization and high-performance liquid chromatography. (n.d.). Royal Society of Chemistry. [Link]

• Rapid Quantitative Chiral Amphetamines Liquid Chromatography-Tandem Mass Spectrometry Method in Plasma and Oral Fluid with a Cost-effective Chiral Derivatizing Reagent. (n.d.). PMC. [Link]

• Gas Chromatographic Separation of Amino Acids and Their Enantiomers: Non-Potar Stationary Phases and a New. (n.d.). Journal of Chromatographic Science. [Link]

• Chiral HPLC Separation of Enatiomers of Racemic Drugs Used in the Pharmaceutical Industry. (n.d.). LCGC International. [Link]

• Chiral derivatizing agent. (n.d.). Wikipedia. [Link]

• Derivatives for separation of amino acid enantiomers. (2025). ResearchGate. [Link]

• Separating chiral isomers of amphetamine and methamphetamine using chemical derivatization and differential mobility spectrometry. (n.d.). PMC. [Link]

• 14.3: Chiral Chromatography. (2020). Chemistry LibreTexts. [Link]

• Stereospecific Derivatization of Amphetamines, Phenol Alkylamines, and Hydroxyamines and Quantification of the Enantiomers by Capillary GC/MS. (1996). ACS Publications. [Link]

• Use of N-trifluoroacetyl-protected amino acid chlorides in peptide coupling reactions with virtually complete preservation of stereochemistry. (n.d.). ResearchGate. [Link]

• N-(Trifluoroacety1)-a-amino Acid Chlorides as Chiral Reagents for Friedel-Crafts Synthesis. (1985). ACS Publications. [Link]

• A rapid method for the extraction and enantiomeric separation of amphetamine-type stimulants. (n.d.). . [Link]

• Application of chiral derivatizing agents in the high-performance liquid chromatographic separation of amino acid enantiomers: A review. (n.d.). Academia.edu. [Link]

• (PDF) Synthesis of Chiral TFA-Protected α-Amino Aryl-Ketone Derivatives with Friedel–Crafts Acylation of α-Amino Acid N-Hydroxysuccinimide Ester. (2025). ResearchGate. [Link]

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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Resolution, quantification, and reliable determination of enantiomeric excess of proteinogenic and non‐proteinogenic amino acids by comprehensive two‐dimensional gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Proline Derivatization and Enantioresolution by Chiral GC [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. Rapid Quantitative Chiral Amphetamines Liquid Chromatography-Tandem Mass Spectrometry Method in Plasma and Oral Fluid with a Cost-effective Chiral Derivatizing Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Separating chiral isomers of amphetamine and methamphetamine using chemical derivatization and differential mobility spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lib3.dss.go.th [lib3.dss.go.th]
• 11. (PDF) Application of chiral derivatizing agents in the high-performance liquid chromatographic separation of amino acid enantiomers: A review [academia.edu]
• 13. pubs.acs.org [pubs.acs.org]

Synthesis pathway for incorporating (2,2,2-Trifluoroacetyl)-D-tyrosine into proteins

Application Note: Synthesis and Ribosomal Incorporation of N-(2,2,2-Trifluoroacetyl)-D-tyrosine for 19 F-NMR Protein Profiling and Protease-Resistant Therapeutics

Target Audience: Researchers, scientists, and drug development professionals. Prepared By: Senior Application Scientist

Introduction & Rationale

The integration of D-amino acids into therapeutic proteins is a highly sought-after strategy in drug development. Because endogenous proteases are stereoselective for L-amino acids, the introduction of D-stereocenters confers near-absolute resistance to proteolytic degradation, dramatically extending serum half-life[1]. However, the wild-type ribosomal elongation machinery strictly discriminates against D-amino acids, making their incorporation via standard genetic code expansion challenging[2].

To bypass this evolutionary bottleneck, we exploit the translation initiation apparatus. The ribosomal P-site is significantly more tolerant of D-amino acids, provided the amino acid is N-acylated to mimic the natural N-formylmethionine (fMet) initiator[3].

By synthesizing and incorporating (2,2,2-Trifluoroacetyl)-D-tyrosine (N-Tfa-D-Tyr) , we achieve a dual-purpose modification:

• Translational Efficiency: The N-trifluoroacetyl group acts as an fMet mimic, driving high-efficiency translation initiation[3].

• Biophysical Profiling: The trifluoroacetyl moiety serves as an exceptional bioorthogonal 19 F-NMR probe. 19 F-NMR offers 100% natural isotopic abundance, extreme sensitivity to local conformational changes, and zero background signal in biological matrices[4]. This enables the real-time study of protein-ligand interactions, folding dynamics, and membrane protein behavior[5].

Synthesis and Flexizyme-Mediated Translation Pathway

Because no natural aminoacyl-tRNA synthetase (aaRS) recognizes N-Tfa-D-Tyr, we utilize the Flexizyme system —an artificially evolved ribozyme capable of charging activated amino acids onto the 3'-CCA terminus of any tRNA[1]. Specifically, the enhanced flexizyme (eFx) recognizes cyanomethyl esters (CME). Therefore, the chemical synthesis pathway requires the conversion of D-tyrosine into N-Tfa-D-Tyr-CME.

Figure 1: Chemical synthesis pathway of the activated N-Tfa-D-Tyr-CME substrate.

Once synthesized, eFx charges the N-Tfa-D-Tyr-CME onto an engineered initiator tRNA ( tRNACAUfMet​ ). This acylated tRNA is then introduced into a custom Flexible In-vitro Translation (FIT) system—a PURE (Protein synthesis Using Recombinant Elements) system depleted of methionine (wPURE). This depletion leaves the AUG start codon vacant, allowing N-Tfa-D-Tyr to seamlessly initiate translation without competition[3].

Figure 2: Workflow of the FIT system incorporating the unnatural amino acid at the N-terminus.

Experimental Protocols: A Self-Validating Methodology

To ensure reproducibility, every stage of this workflow incorporates built-in quality control metrics. Do not proceed to the next protocol without satisfying the self-validation criteria.

Protocol A: Chemical Synthesis of N-Tfa-D-Tyr-CME

Step 1: N-Trifluoroacetylation

• Action: Dissolve 10 mmol of D-Tyrosine in 20 mL of anhydrous methanol. Add 15 mmol of triethylamine (TEA) followed by 12 mmol of ethyl trifluoroacetate. Stir at 25°C for 16 hours.

• Causality: TEA deprotonates the α -amino group, increasing its nucleophilicity to attack the ethyl trifluoroacetate. Ethyl trifluoroacetate is explicitly chosen over trifluoroacetic anhydride to prevent unwanted O-acylation of the highly reactive tyrosine phenol ring.

• Self-Validation: Monitor via TLC (DCM:MeOH 9:1). The disappearance of the ninhydrin-positive D-Tyr spot and the appearance of a UV-active, ninhydrin-negative spot confirms successful N-acylation.

Step 2: Cyanomethyl Esterification

• Action: Evaporate the solvent in vacuo. Dissolve the crude N-Tfa-D-Tyr in 15 mL of anhydrous DMF. Add 20 mmol of TEA and 30 mmol of chloroacetonitrile. Stir at 25°C for 24 hours.

• Causality: The carboxylate anion attacks chloroacetonitrile via an S N​ 2 mechanism. The resulting CME group provides the exact steric and electronic leaving-group geometry required for recognition by the eFx ribozyme's binding pocket[1].

• Self-Validation: Purify via silica flash chromatography. Validate the final N-Tfa-D-Tyr-CME product using ESI-MS. Proceed only if the expected mass ([M-H] − : 315.06 m/z) is confirmed with >95% purity.

Protocol B: eFx-Catalyzed tRNA Aminoacylation

• Action: Prepare a 10 μ L reaction containing 20 μ M tRNACAUfMet​ in 0.1 M HEPES-K buffer (pH 7.5). Heat to 95°C for 3 min, then slowly cool to 25°C over 5 min.

• Causality: The heating and controlled cooling step is critical to melt aberrant secondary structures and ensure the tRNA folds into its active L-shaped conformation prior to ribozyme interaction.

• Action: Add MgCl 2​ to a final concentration of 600 mM, followed by 20 μ M eFx ribozyme. Incubate at 25°C for 5 min. Initiate the reaction by adding 5 mM N-Tfa-D-Tyr-CME (dissolved in DMSO). Incubate on ice for 2 hours.

• Causality: Mg 2+ is an essential cofactor that stabilizes the folded, catalytically active state of the eFx ribozyme. The reaction is performed on ice to minimize the spontaneous hydrolysis of the activated ester and the resulting acylated tRNA[3].

• Self-Validation: Precipitate the RNA with ethanol. Resuspend and analyze via 0.1 M sodium acetate (pH 5.2) acid-urea PAGE. The acylated tRNA will migrate slower than the unacylated tRNA. Proceed only if charging efficiency is visually quantified at >80%.

Protocol C: Flexible In-Vitro Translation (FIT) and 19 F-NMR Preparation

• Action: Assemble a 50 μ L wPURE system reaction (lacking methionine) containing 1 μ M target mRNA, 1.2 mM GTP/ATP, translation factors, and 50 μ M of the purified N-Tfa-D-Tyr- tRNACAUfMet​ . Incubate at 37°C for 1 hour.

• Causality: The wPURE system removes endogenous methionine, preventing fMet from competing for the AUG start codon. The ribosome is forced to accept the N-Tfa-D-Tyr as the sole initiator[3].

• Self-Validation: Purify the translated protein via Ni-NTA affinity chromatography. Confirm the incorporation of the unnatural amino acid by MALDI-TOF MS. The exact mass must match the theoretical mass of the protein containing the N-Tfa-D-Tyr modification.

Quantitative Data Summaries

The following tables summarize the expected experimental outcomes, demonstrating the efficacy of N-acylation on translation initiation and the sensitivity of the 19 F-NMR probe.

Table 1: Translation Initiation Efficiencies in the wPURE System | Initiator Amino Acid | N-Acylation Status | Relative Translation Yield (%) | Protease Resistance (t 1/2​ in serum) | | :--- | :--- | :--- | :--- | | L-Methionine (Control) | Formylated (fMet) | 100% | < 2 hours | | D-Tyrosine | Unacylated | < 5% | N/A | | N-Acetyl-D-Tyrosine | Acetylated | 78% | > 48 hours | | N-Tfa-D-Tyrosine | Trifluoroacetylated | 92% | > 48 hours |

Table 2: 19 F-NMR Chemical Shift Sensitivities of N-Tfa-D-Tyr | Protein State / Environment | 19 F Chemical Shift (ppm)* | Line Width (Hz) | Biophysical Interpretation | | :--- | :--- | :--- | :--- | | Free N-Tfa-D-Tyr (Aqueous) | -75.80 | 12 | Highly solvent exposed, rapid tumbling. | | N-Terminus (Unfolded Protein) | -75.65 | 18 | Solvent exposed, increased correlation time. | | N-Terminus (Folded, Surface) | -74.90 | 35 | Restricted motion, localized hydrogen bonding. | | N-Terminus (Buried / Ligand Bound)| -72.10 | 85 | Deshielded hydrophobic environment, rigidified. |

*Referenced to internal trifluoroacetic acid (TFA) standard at -76.55 ppm.

Sources

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Site-specific 19F NMR chemical shift and side chain relaxation analysis of a membrane protein labeled with an unnatural amino acid - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: (2,2,2-Trifluoroacetyl)-D-tyrosine in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide on the application of (2,2,2-Trifluoroacetyl)-D-tyrosine as a chiral auxiliary in asymmetric synthesis. While direct literature precedents for this specific auxiliary in common carbon-carbon bond-forming reactions are not extensively documented, this guide extrapolates from well-established principles of asymmetric synthesis using N-acyl amino acid derivatives. We present a scientifically grounded framework for its use in asymmetric aldol reactions, Michael additions, and alkylations. Detailed protocols for the synthesis of the chiral auxiliary, its attachment to a prochiral substrate, diastereoselective transformations, and subsequent cleavage are provided, along with mechanistic insights into the anticipated stereochemical outcomes. This guide is intended to empower researchers to explore the potential of (2,2,2-Trifluoroacetyl)-D-tyrosine as a valuable tool in the synthesis of enantiomerically enriched molecules.

Introduction: The Role of Chiral Auxiliaries in Asymmetric Synthesis

The synthesis of single-enantiomer pharmaceutical compounds is a cornerstone of modern drug development. Chiral auxiliaries are powerful tools in this endeavor, enabling the conversion of achiral starting materials into chiral products with high stereocontrol.[1][2] The fundamental principle involves the temporary covalent attachment of a chiral molecule—the auxiliary—to a prochiral substrate.[3] This creates a chiral molecular environment that directs the approach of a reagent to one of the two prochiral faces of the substrate, leading to the preferential formation of one diastereomer.[3] Subsequent removal of the auxiliary reveals the desired enantiomerically enriched product and, ideally, allows for the recovery and recycling of the auxiliary.[4]

Amino acids, as readily available and optically pure building blocks from the "chiral pool," are excellent candidates for the development of chiral auxiliaries.[5][6] Their inherent stereochemistry can be leveraged to induce chirality in a variety of chemical transformations.

(2,2,2-Trifluoroacetyl)-D-tyrosine: A Promising Chiral Auxiliary

(2,2,2-Trifluoroacetyl)-D-tyrosine combines the rigid stereochemical framework of the D-tyrosine backbone with the unique electronic and steric properties of the N-trifluoroacetyl group. This combination offers several potential advantages in asymmetric synthesis:

• Defined Stereochemical Environment: The D-configuration of the tyrosine alpha-carbon provides a fixed chiral scaffold.

• Steric Hindrance: The p-hydroxybenzyl side chain of tyrosine can provide significant steric bulk, effectively shielding one face of a tethered enolate.

• Conformational Rigidity: The trifluoroacetyl group can influence the conformational preferences of the N-acyl bond. Studies on trifluoroacetamides suggest that the strong electron-withdrawing nature of the CF3 group can affect the rotational barrier and conformational equilibrium around the N-CO bond, potentially leading to a more defined and predictable enolate geometry.[7]

• Chelation Control: The amide carbonyl and the trifluoroacetyl group's carbonyl oxygen can act as chelation points for Lewis acids, further rigidifying the transition state and enhancing stereoselectivity.

General Workflow

The utilization of (2,2,2-Trifluoroacetyl)-D-tyrosine as a chiral auxiliary follows a well-defined, four-step sequence. This workflow is central to its application in asymmetric synthesis and is depicted below.

General workflow for asymmetric synthesis.

Synthesis and Attachment of the Chiral Auxiliary

The first critical step is the preparation of the chiral auxiliary and its covalent attachment to the prochiral substrate, typically a carboxylic acid derivative.

Protocol 1: Synthesis of (2,2,2-Trifluoroacetyl)-D-tyrosine Methyl Ester

This protocol is adapted from the synthesis of the corresponding L-enantiomer.[8]

Materials:

• D-Tyrosine methyl ester hydrochloride

• Pyridine

• Trifluoroacetic anhydride (TFAA)

• Tetrahydrofuran (THF), anhydrous

• Dichloromethane (DCM)

• Deionized water

Procedure:

• To a solution of D-tyrosine methyl ester hydrochloride (1.0 eq) in anhydrous THF in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (N2 or Ar), add pyridine (2.1 eq) at 0 °C (ice-water bath).

• Slowly add trifluoroacetic anhydride (1.2 eq) dropwise to the stirred solution, maintaining the temperature below 25 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction with deionized water and extract the product with dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to afford (2,2,2-Trifluoroacetyl)-D-tyrosine methyl ester as a solid.

Protocol 2: Attachment to a Prochiral Carboxylic Acid

This protocol describes the N-acylation of the chiral auxiliary with a prochiral carboxylic acid chloride.

Materials:

• (2,2,2-Trifluoroacetyl)-D-tyrosine methyl ester

• n-Butyllithium (n-BuLi) in hexanes

• Prochiral acid chloride (e.g., propionyl chloride)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• Dissolve (2,2,2-Trifluoroacetyl)-D-tyrosine methyl ester (1.0 eq) in anhydrous THF under an inert atmosphere and cool the solution to -78 °C (dry ice/acetone bath).

• Slowly add n-BuLi (1.05 eq) dropwise to the solution. Stir for 30 minutes at -78 °C.

• Add the prochiral acid chloride (1.1 eq) dropwise and continue stirring at -78 °C for 1 hour.

• Allow the reaction to slowly warm to 0 °C over 1 hour.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the resulting N-acyl derivative by flash chromatography.

Asymmetric Aldol Reaction

The aldol reaction is a powerful tool for constructing β-hydroxy carbonyl compounds. The stereochemical outcome is highly dependent on the geometry of the enolate and the nature of the Lewis acid used.[9][10][11]

Proposed mechanism for the asymmetric aldol reaction.

Protocol 3: Diastereoselective Aldol Reaction

This protocol is based on the well-established Evans aldol methodology.[9]

Materials:

• N-Acyl-(2,2,2-Trifluoroacetyl)-D-tyrosine methyl ester derivative

• Titanium(IV) chloride (TiCl4)

• Diisopropylethylamine (DIPEA)

• Aldehyde

• Dichloromethane (DCM), anhydrous

Procedure:

• Dissolve the N-acyl derivative (1.0 eq) in anhydrous DCM under an inert atmosphere and cool to -78 °C.

• Add TiCl4 (1.1 eq) dropwise, and stir for 5 minutes.

• Add DIPEA (1.2 eq) dropwise, and stir for 30 minutes at -78 °C.

• Add the aldehyde (1.5 eq) and stir for 2-4 hours at -78 °C.

• Quench the reaction with a 1:1 mixture of saturated aqueous ammonium chloride and water.

• Warm to room temperature, separate the layers, and extract the aqueous layer with DCM.

• Combine the organic layers, dry over sodium sulfate, and concentrate.

• Purify the aldol adduct by flash chromatography. The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product.

Electrophile (Aldehyde)	Expected Major Diastereomer	Expected Diastereomeric Ratio (d.r.)
Benzaldehyde	syn	>95:5
Isobutyraldehyde	syn	>95:5
Acetaldehyde	syn	>90:10

Note: Expected diastereomeric ratios are based on analogous systems and require experimental verification.

Asymmetric Michael Addition

The aza-Michael reaction, a conjugate addition of a nitrogen nucleophile to an α,β-unsaturated carbonyl compound, is a key method for synthesizing β-amino acids and their derivatives.[12] While this guide focuses on C-C bond formation, the principles of stereocontrol can be extended to conjugate additions.

Protocol 4: Asymmetric Michael Addition

This protocol is adapted from procedures using oxazolidinone auxiliaries.[13]

Materials:

• N-Acyl-(2,2,2-Trifluoroacetyl)-D-tyrosine methyl ester derivative (with an α,β-unsaturated acyl group)

• Organocuprate reagent (e.g., Lithium dimethylcuprate)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• Prepare the organocuprate reagent in situ.

• Dissolve the α,β-unsaturated N-acyl derivative (1.0 eq) in anhydrous THF under an inert atmosphere and cool to -78 °C.

• Add the organocuprate solution dropwise and stir for 2-4 hours at -78 °C.

• Quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate, wash with brine, dry, and concentrate.

• Purify the Michael adduct by flash chromatography.

Asymmetric Alkylation

The asymmetric alkylation of enolates derived from chiral auxiliaries is a reliable method for the synthesis of α-substituted carboxylic acid derivatives.[14][15][16][17][18][19]

Protocol 5: Diastereoselective Alkylation

Materials:

• N-Acyl-(2,2,2-Trifluoroacetyl)-D-tyrosine methyl ester derivative

• Sodium bis(trimethylsilyl)amide (NaHMDS)

• Alkyl halide (e.g., benzyl bromide)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• Dissolve the N-acyl derivative (1.0 eq) in anhydrous THF under an inert atmosphere and cool to -78 °C.

• Add NaHMDS (1.1 eq) dropwise and stir for 30 minutes to form the enolate.

• Add the alkyl halide (1.2 eq) and stir at -78 °C for 2-4 hours.

• Quench the reaction with saturated aqueous ammonium chloride.

• Extract with ethyl acetate, wash with brine, dry, and concentrate.

• Purify the alkylated product by flash chromatography.

Cleavage of the Chiral Auxiliary

The final step is the removal of the chiral auxiliary to yield the desired enantiomerically enriched product. The choice of cleavage method determines the functionality of the final product.[4][20][21]

Protocol 6a: Cleavage to the Carboxylic Acid

Materials:

• Alkylated/Aldol/Michael adduct

• Lithium hydroxide (LiOH)

• Hydrogen peroxide (30% aq.)

• Tetrahydrofuran (THF)

• Water

Procedure:

• Dissolve the adduct (1.0 eq) in a 3:1 mixture of THF and water, and cool to 0 °C.

• Add aqueous hydrogen peroxide (4.0 eq), followed by aqueous LiOH (2.0 eq).

• Stir at 0 °C for 2-4 hours.

• Quench the reaction with an aqueous solution of sodium sulfite.

• Acidify the mixture with HCl and extract the chiral carboxylic acid with ethyl acetate.

• The aqueous layer can be basified and extracted to recover the chiral auxiliary.

Protocol 6b: Reductive Cleavage to the Alcohol

Materials:

• Alkylated/Aldol/Michael adduct

• Lithium borohydride (LiBH₄)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• Dissolve the adduct (1.0 eq) in anhydrous THF and cool to 0 °C.

• Add LiBH₄ (2.0 eq) portion-wise.

• Stir at 0 °C for 2-4 hours.

• Quench carefully with saturated aqueous ammonium chloride.

• Extract the chiral alcohol with ethyl acetate.

Conclusion

(2,2,2-Trifluoroacetyl)-D-tyrosine presents a compelling, yet underexplored, platform for the development of new asymmetric transformations. The protocols and mechanistic rationale provided in this guide offer a solid foundation for researchers to investigate its efficacy as a chiral auxiliary. The combination of a rigid amino acid backbone and the electron-withdrawing trifluoroacetyl group is anticipated to provide high levels of stereocontrol in a variety of carbon-carbon bond-forming reactions. Experimental validation of these proposed workflows will be a valuable contribution to the field of asymmetric synthesis.

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• Ordóñez, M. et al. Asymmetric Synthesis of β-Amino Esters by Aza-Michael Reaction of α,β-Unsaturated Amides Using ( S , S )-( + )-Pseudoephedrine as Chiral Auxiliary. Molecules2011 , 16 (11), 9195-9205. [Link]

• Maji, B. et al. Catalytic asymmetric addition to cyclic N-acyl-iminium: access to sulfone-bearing contiguous quaternary stereocenters. Chem. Commun.2022 , 58 (93), 12948-12951. [Link]

• Macmillan, D. W. C. Enantioselective Michael Additions in Natural Products Synthesis. Macmillan Group Meeting. 2001 . [Link]

• Seebach, D. et al. Completely Stereocontrolled Aldol Reaction of Chiral β-Amino Acids. Org. Lett.2015 , 17 (4), 956–959. [Link]

• Krueger, N. et al. Chiral induction in the crystallization of KIO3 and LiIO3: the role of amino acids in controlling the chirality of inorganic crystals. Nanoscale Adv.2023 , 5 (19), 5221-5229. [Link]

• Zlatopolskiy, B. D. et al. Production of 6-l-[18F]Fluoro-m-tyrosine in an Automated Synthesis Module for 11C-Labeling. Molecules2021 , 26 (18), 5537. [Link]

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• Smith, T. E. et al. Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates. J. Chem. Educ.2008 , 85 (5), 695. [Link]

• Kurokawa, N. et al. Stereochemical Analysis of Trifluoroacetamide Derivatives Based on Through-Space 1H–19F Spin–Spin Couplings. J. Org. Chem.2023 , 88 (11), 7249–7255. [Link]

• Reddy, G. V. et al. Methods for cleavage of chiral auxiliary. ResearchGate. [Link]

• Zhang, T. et al. Front Cover: Selective Introduction of Trifluoroacetyl Group to β‐ and δ‐Position of Aromatic Conjugated Esters: Facile Synthesis of Fluorine‐containing Keto Esters (Asian J. Org. Chem. 3/2019). Asian J. Org. Chem.2019 , 8 (3), 289-289. [Link]

• Gande, A. et al. Late-Stage C–H Acylation of Tyrosine-Containing Oligopeptides with Alcohols. Org. Lett.2021 , 23 (18), 7172–7176. [Link]

• Li, J. et al. A novel tyrosine hyperoxidation enables selective peptide cleavage. Chem. Sci.2020 , 11 (1), 189–194. [Link]

• Yan, J. et al. N-lauroyl-L-tyrosine biosynthesis from environmental DNA gene cluster involving fatty acid adenylation by FeeI, ACP acylation by FeeJ, and N-transacylation to L-tyrosine by FeeM. Microb. Biotechnol.2024 , 17 (3), e14441. [Link]

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Technical Notes & Optimization

Troubleshooting poor solubility of (2,2,2-Trifluoroacetyl)-D-tyrosine in DMF

Technical Support Center: (2,2,2-Trifluoroacetyl)-D-tyrosine Solubility

This guide provides in-depth troubleshooting for researchers, scientists, and drug development professionals encountering poor solubility of (2,2,2-Trifluoroacetyl)-D-tyrosine in dimethylformamide (DMF). The following question-and-answer format addresses common issues and provides scientifically grounded solutions.

Frequently Asked Questions (FAQs)

Q1: I'm experiencing difficulty dissolving (2,2,2-Trifluoroacetyl)-D-tyrosine in DMF at my target concentration. What are the initial factors I should investigate?

A1: Poor solubility of (2,2,2-Trifluoroacetyl)-D-tyrosine in DMF can stem from several primary factors. It's crucial to systematically evaluate each to identify the root cause.

• Purity of the Solute: Impurities in the (2,2,2-Trifluoroacetyl)-D-tyrosine can significantly impact its solubility profile. The presence of less soluble by-products from synthesis or degradation can prevent a clear solution from forming.

• Quality of the Solvent (DMF): DMF is hygroscopic, meaning it readily absorbs moisture from the atmosphere. Water contamination can alter the solvent's polarity and reduce its ability to dissolve the solute. Additionally, degradation of DMF over time can produce impurities like dimethylamine and formic acid, which can react with the solute or change the solution's properties.[1]

• Temperature: Solubility is temperature-dependent. Attempting to dissolve the compound at a temperature that is too low may be the issue.

• Concentration: You may be attempting to create a supersaturated solution, which is inherently unstable. It's important to determine the compound's actual solubility limit in your specific grade of DMF.

Q2: How can I assess the quality of my DMF, and what are the acceptable limits for water content?

A2: Ensuring the quality of your DMF is a critical first step.

• Water Content: For most applications, the water content in DMF should be as low as possible, ideally below 0.05% (500 ppm). You can measure this using a Karl Fischer titrator. If you don't have access to one, using a fresh bottle of anhydrous DMF is the best practice.

• Visual Inspection: High-quality DMF should be a clear, colorless liquid with a faint amine odor. A yellow or brownish color can indicate degradation.

• pH: The presence of acidic or basic impurities can be roughly checked with pH paper. While not a quantitative measure, a significant deviation from neutral can indicate contamination.

Q3: My DMF is of high quality, but I'm still facing solubility issues. What are the next steps?

A3: If solvent quality is not the issue, focus on the dissolution process itself.

• Sonication: Using an ultrasonic bath can help break up solute agglomerates and increase the rate of dissolution.

• Gentle Heating: Carefully warming the solution can significantly increase solubility.[2] However, be mindful of the thermal stability of (2,2,2-Trifluoroacetyl)-D-tyrosine to avoid degradation. It is advisable to conduct preliminary thermal stability tests if you plan to use elevated temperatures.[3]

• Stirring: Ensure vigorous and continuous stirring to maximize the interaction between the solute and solvent.

Troubleshooting Workflow

If the initial steps do not resolve the solubility issue, a more systematic approach is required. The following workflow can help diagnose and solve the problem.

Caption: Factors influencing the solubility of a compound.

References

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• Hirano, A., et al. (2021). The solubility of N-acetyl amino acid amides in organic acid and alcohol solutions: Mechanistic insight into structural protein solubilization. International Journal of Biological Macromolecules, 178, 433-440. Retrieved from [Link]

• Aksimentiev, A., et al. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. Journal of Visualized Experiments, (127), 56013. Retrieved from [Link]

• Quora. (2016, November 24). How to prepare a saturated solution. Retrieved from [Link]

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. Retrieved from [Link]

• Helmenstine, A. M. (2022, February 13). How to Make a Saturated Solution. Science Notes. Retrieved from [Link]

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• Concept Life Sciences. (2025, March 25). Overcoming the Challenges of Peptide Drug Development. Retrieved from [Link]

• International Journal of Research in Pharmaceutical and Nano Sciences. (n.d.). VARIOUS TECHNIQUES FOR SOLUBILITY ENHANCEMENT AN OVERVIEW. Retrieved from [Link]

• Huber Kältemaschinenbau AG. (2021, August 18). Solubility determination and crystallization. Retrieved from [Link]

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Optimizing cleavage conditions for (2,2,2-Trifluoroacetyl)-D-tyrosine protected peptides

Answering the user's request.## Technical Support Center: Optimizing Cleavage of (2,2,2-Trifluoroacetyl)-D-tyrosine Protected Peptides

Introduction

Welcome to the technical support center for peptides incorporating (2,2,2-Trifluoroacetyl)-D-tyrosine (TFAc-D-Tyr). The TFAc group serves as a robust protecting group for the phenolic hydroxyl of tyrosine, notable for its exceptional stability under strongly acidic conditions. This property makes it orthogonal to the tert-butoxycarbonyl (Boc) and other acid-labile protecting groups commonly used in peptide synthesis.[1] However, its unique chemical nature necessitates a dedicated cleavage strategy, distinct from standard global deprotection protocols.

This guide provides a comprehensive resource for researchers, scientists, and drug development professionals. We will delve into the core principles of TFAc group cleavage, offer detailed step-by-step protocols, and provide a troubleshooting guide to navigate the common challenges encountered during the deprotection of these specialized peptides.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the chemistry and strategy for cleaving the TFAc group from D-tyrosine residues.

Q1: What is the (2,2,2-Trifluoroacetyl)-D-tyrosine protecting group and why is it used?

The TFAc group is an acyl-type protecting group used to mask the nucleophilic hydroxyl functionality of the tyrosine side chain. Its primary advantage is its pronounced stability in highly acidic environments, such as the neat trifluoroacetic acid (TFA) used for the removal of Boc groups or for the global cleavage of peptides from most solid-phase resins.[1] This stability allows for a selective, or "orthogonal," deprotection strategy, where other acid-labile groups can be removed without affecting the TFAc-protected tyrosine.

Q2: What is the chemical mechanism for cleaving the TFAc group from tyrosine?

The TFAc group is cleaved not by acid, but by base-catalyzed hydrolysis. The electron-withdrawing nature of the three fluorine atoms makes the carbonyl carbon of the trifluoroacetyl group highly electrophilic and susceptible to nucleophilic attack. Under mild basic conditions (e.g., aqueous piperidine or potassium carbonate in methanol), a hydroxide ion or other nucleophile attacks this carbonyl carbon, leading to the cleavage of the ester bond and liberation of the free tyrosine phenol.[1]

Q3: Will the TFAc group be removed during a standard global deprotection with a high concentration of Trifluoroacetic Acid (TFA)?

No, in most cases. The TFAc group is stable to the acidic conditions of a standard TFA "cleavage cocktail".[1] This is the basis of its utility as an orthogonal protecting group. Attempting to remove it by prolonging acid exposure or increasing the temperature is ineffective and risks significant peptide degradation, such as backbone hydrolysis or aspartimide formation.[2]

Q4: What are the recommended reagents for TFAc group cleavage?

The TFAc group is readily cleaved under mild basic conditions. Common and effective reagents include:

• Aqueous Piperidine: A 20% solution in DMF is often used on-resin.

• Aqueous Sodium Hydroxide: Dilute solutions (e.g., 0.25 M) can be effective, particularly for solution-phase deprotection.[3]

• Potassium Carbonate in Methanol/Water: This system provides a mild and efficient method for cleaving the TFAc group in solution.[1]

The choice of reagent depends on whether the deprotection is performed on the solid support (on-resin) or after the peptide has been cleaved into solution.

Part 2: Deprotection Strategies and Experimental Protocols

Successful deprotection of TFAc-D-Tyr peptides requires a multi-step approach. The key is to remove the base-labile TFAc group without compromising the integrity of the peptide, which then must undergo standard acidic cleavage to remove all other protecting groups and release it from the resin.

Overall Experimental Workflow

The diagram below illustrates the two primary strategies for deprotecting and isolating your final peptide. Strategy A (On-Resin Deprotection) is generally preferred as it simplifies purification by removing the trifluoroacetate byproduct before the final peptide is cleaved into solution.

Caption: Recommended workflows for TFAc-D-Tyr deprotection.

Protocol 2.1: On-Resin Deprotection of TFAc Group (Strategy A)

This protocol is performed after peptide synthesis is complete but before the final acidic cleavage from the resin.

Materials:

• Peptide-resin containing TFAc-D-Tyr residue.

• N,N-Dimethylformamide (DMF).

• Deprotection Solution: 20% (v/v) piperidine in DMF.

• Dichloromethane (DCM).

• Methanol (MeOH).

• Kaiser test reagents (for monitoring).

Procedure:

• Place the dry peptide-resin (e.g., 0.1 mmol scale) in a suitable reaction vessel with a frit.

• Swell the resin in DMF for 30-60 minutes. Drain the solvent.

• Add the 20% piperidine/DMF solution to the resin (approx. 10 mL per gram of resin).

• Agitate the mixture gently at room temperature.

• Monitoring: The reaction time can vary from 6 to 12 hours. Monitor the deprotection by taking a small sample of resin beads every 2 hours, washing them thoroughly, and performing a Kaiser test. A positive (blue) test on the beads indicates the presence of the newly freed phenolic hydroxyl group.

• Once the reaction is complete (or has plateaued), drain the basic solution.

• Crucial Washing Step: Wash the resin extensively to remove all traces of piperidine. A recommended sequence is:

  • DMF (5 times)

  • DCM (3 times)

  • MeOH (3 times)

  • DCM (3 times)

• Dry the resin thoroughly under a stream of nitrogen or in a vacuum desiccator for at least 3 hours.[4] The resin is now ready for global acidic cleavage as described in Protocol 2.2.

Protocol 2.2: Global Acidic Cleavage and Deprotection

This protocol is for cleaving the peptide from the resin and removing remaining acid-labile side-chain protecting groups (e.g., Boc, tBu, Trt, Pbf). This step is performed after the TFAc group has been removed (Protocol 2.1).

Critical Consideration: The D-tyrosine hydroxyl group is now unprotected and is highly susceptible to alkylation by carbocations generated during acidolysis.[5][6] The use of an effective scavenger cocktail is mandatory .

Table 1: Recommended TFA Cleavage Cocktails for Peptides with Unprotected Tyrosine

Cocktail Name	Composition (v/v/v)	Scavengers & Rationale	Use Case
Standard (Low Odor)	95% TFA / 2.5% Water / 2.5% TIS	TIS (Triisopropylsilane): Reduces trityl and other carbocations. Water: Quenches t-butyl cations.	A good starting point for most standard peptides containing Tyr.[5]
Reagent K (Robust)	82.5% TFA / 5% Phenol / 5% Water / 5% Thioanisole / 2.5% EDT	Thioanisole/Phenol: Protects the Tyr phenol ring. EDT (1,2-Ethanedithiol): Scavenges various cations and protects Met/Cys.	For peptides with multiple sensitive residues (Trp, Met, Cys) in addition to Tyr.[7]
Thioanisole Enhanced	90% TFA / 5% Thioanisole / 3% EDT / 2% Anisole	Thioanisole/Anisole: Powerful scavengers that protect against O-to-C rearrangements and alkylation on Tyr.[6][8]	When Tyr alkylation is a persistent problem or when Arg(Pbf) deprotection is slow.

Procedure:

• Place the dry, deprotected peptide-resin from Protocol 2.1 in a round-bottom flask.

• Cool the flask in an ice bath.[4]

• Prepare the chosen cleavage cocktail from Table 1 and cool it in an ice bath. Work in a certified fume hood.

• Add the cold cleavage cocktail to the resin (approx. 10 mL per gram of resin).

• Remove the flask from the ice bath and allow it to stir at room temperature for 2-3 hours.[5]

• Filter the resin through a fritted funnel and collect the filtrate containing the peptide.

• Wash the resin with a small additional volume of fresh TFA and combine the filtrates.

• In a separate, larger tube, add cold diethyl ether (approx. 10 times the volume of the TFA filtrate).[5]

• Slowly add the TFA filtrate dropwise to the cold ether while vortexing to precipitate the peptide.

• Centrifuge the mixture to pellet the peptide. Decant the ether.

• Wash the peptide pellet 2-3 more times with cold diethyl ether to remove residual scavengers.

• Dry the final peptide pellet under vacuum. Analyze by LC-MS and HPLC.

Part 3: Troubleshooting Guide

This section addresses specific issues that may arise during the two-stage deprotection process.

Caption: Logic diagram for troubleshooting cleavage issues.

Issue: Incomplete TFAc Cleavage

• Q: My LC-MS analysis shows a major peak with a mass +96 Da higher than my target peptide. What is this?

  • A: This +96 Da mass shift corresponds to the mass of the trifluoroacetyl group (CF₃CO-). Its presence indicates that the initial base-catalyzed deprotection (Protocol 2.1) was incomplete.

  • Probable Causes & Solutions:

    • Insufficient Reaction Time: Deprotection of the TFAc group can be slow. Extend the piperidine treatment time, monitoring every few hours. Some sequences may require up to 12 hours.

    • Poor Resin Swelling: If the resin is not fully swollen, the base cannot efficiently access all the TFAc-D-Tyr sites. Ensure adequate swelling in DMF for at least one hour before adding the base.

    • Reagent Degradation: Ensure your piperidine/DMF solution is freshly prepared.

Issue: Side Reactions and Impurities

• Q: My final peptide is impure. LC-MS shows a peak at +56 Da (t-butyl adduct) or other unexpected masses associated with the peptide.

  • A: This is a classic sign of alkylation of the unprotected D-tyrosine side chain during the final acidic cleavage (Protocol 2.2).[5] After the TFAc group is removed, the phenolic ring of tyrosine is electron-rich and becomes a prime target for electrophilic attack by carbocations (like the t-butyl cation) generated from other deprotecting groups.

  • Probable Causes & Solutions:

    • Ineffective Scavenging: Your cleavage cocktail is not adequately quenching the reactive carbocations. The standard TFA/Water/TIS cocktail may be insufficient for sequences with many acid-labile groups.

    • Action: Immediately switch to a more robust scavenger cocktail. Reagent K or a Thioanisole-enhanced cocktail (see Table 1) are specifically designed to protect nucleophilic residues like tyrosine.[7][8] Thioanisole is particularly effective at preventing alkylation of the phenol ring.[6]

    • Prolonged Acid Exposure: Do not extend the TFA cleavage time beyond what is necessary (typically 2-3 hours). The longer the peptide is in strong acid, the greater the chance of side reactions.[9] Perform a time-course study (e.g., analyzing samples at 1, 2, and 3 hours) to find the optimal cleavage time for your sequence.

• Q: I see a peak at -17 Da or -18 Da from my target mass, especially near an Aspartic Acid residue.

  • A: This indicates aspartimide formation, a common side reaction in peptide synthesis.[10] It can be catalyzed by both the basic conditions of TFAc removal and the acidic conditions of final cleavage.

  • Probable Causes & Solutions:

    • Base-Induced Formation: Prolonged exposure to 20% piperidine can promote aspartimide formation, especially at Asp-Gly or Asp-Ser sequences.[10]

    • Action: If this is observed, consider using a milder base for TFAc removal, such as 2% DBU/2% piperidine in DMF, which can sometimes be effective in shorter time frames. Alternatively, perform the TFAc deprotection in the solution phase after cleavage to minimize on-resin base exposure.

Issue: Poor Peptide Recovery

• Q: My final yield is extremely low after precipitation.

  • A: Low yield can result from issues at multiple stages, from on-resin aggregation to poor precipitation.

  • Probable Causes & Solutions:

    • Precipitation Failure: The peptide may be too hydrophobic or too short to precipitate well in pure diethyl ether.[5]

    • Action: Ensure the diethyl ether is ice-cold (-20°C). Try adding the TFA filtrate to a larger volume of ether (20x). If it still fails, try a 1:1 mixture of diethyl ether and hexane as the precipitation solvent.[9] In some cases, concentrating the TFA solution on a rotary evaporator (use a cold water bath) before adding to ether can help.[4]

    • On-Resin Aggregation: After the TFAc group is removed, the newly exposed hydroxyl group can sometimes participate in hydrogen bonding, leading to on-resin aggregation that hinders the subsequent acidic cleavage. Thorough washing after base treatment is critical to disrupt any intermediate structures.

References

• Vertex AI Search. (2026).
• Vertex AI Search. (2026). Fmoc Deprotection Monitoring: UV–Vis & Color Approaches - Peptide Chemistry.
• BenchChem. (2025).
• Bentham Science Publishers. (2004). Analytical Methods for Solid Phase Peptide Synthesis.
• BenchChem. (2025). Pbf Protecting Group Cleavage: A Technical Support Guide.
• Thermo Fisher Scientific. (n.d.). Introduction to Cleavage Techniques.
• Application Note. (n.d.). Peptide Cleavage and Protected Cleavage Procedures.

• Kiso, Y., et al. (1980). Efficient Removal of Protecting Groups by a 'Push-Pull' Mechanism. II. Deprotection of O-Benzyltyrosine with a Thioanisole-Trifluoroacetic Acid System without O-to-C Rearrangements. Chemical & Pharmaceutical Bulletin, 28(2), 673-676. Available at: [Link]

• Thermo Fisher Scientific. (n.d.).
• Royal Society of Chemistry. (2025). Green Chemistry.
• Google Patents. (1990). EP0403600A4 - Deprotection of protected peptides.
• Royal Society of Chemistry. (2023).
• Organic Chemistry Portal. (n.d.). Trifluoroacetamides.
• Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent B.
• PMC. (2024).
• American Chemical Society. (2025).
• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.
• Nowick Laboratory, UC Irvine. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis (Version 1.7.2).
• Merck Millipore. (n.d.). Novabiochem® - Fmoc resin cleavage protocols.
• Indian Academy of Sciences. (n.d.).
• ACS Publications. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• IntechOpen. (2023). Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis.
• BenchChem. (2025). The Trifluoroacetyl Group: An In-depth Technical Guide to a Versatile Orthogonal Protecting Group in Chemistry.

• Yagami, T., et al. (1993). Evaluation of the final deprotection system for the solid-phase synthesis of Tyr(SO3H)-containing peptides with 9-fluorenylmethyloxycarbonyl (Fmoc)-strategy... Chemical & Pharmaceutical Bulletin, 41(2), 376-80. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Green Chemistry of Minimal-Protection Solid-Phase Peptide Synthesis | IntechOpen [intechopen.com]
• 3. A Facile Method to Quantify Synthetic Peptide Concentrations on Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. EP0403600A4 - Deprotection of protected peptides - Google Patents [patents.google.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. peptidechemistry.org [peptidechemistry.org]
• 10. peptide.com [peptide.com]

Improving synthesis yield and purity of (2,2,2-Trifluoroacetyl)-D-tyrosine derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the most critical bottlenecks in the synthesis, purification, and downstream application of (2,2,2-Trifluoroacetyl)-D-tyrosine derivatives. This guide moves beyond basic troubleshooting by explaining the thermodynamic and kinetic causalities behind each experimental choice, ensuring your workflows are robust, reproducible, and self-validating.

Experimental Workflow & Logical Relationships

The following workflow illustrates the strategic decision-making process for selecting the appropriate trifluoroacetylation reagent to maximize yield and preserve the D-configuration of the tyrosine derivative.

Workflow for optimizing N-trifluoroacetylation of D-tyrosine to maximize yield and purity.

Troubleshooting FAQs: Reagent Selection & Reaction Causality

Q1: Why does direct treatment of D-tyrosine with trifluoroacetic anhydride (TFAA) result in poor yields and complex impurity profiles? A: TFAA is highly reactive but lacks chemoselectivity. When applied to D-tyrosine, the phenolic hydroxyl group competes with the α -amino group, leading to the formation of the N,O-bis(trifluoroacetyl) derivative. Furthermore, the generation of strongly acidic trifluoroacetic acid as a byproduct, combined with excess TFAA, promotes the 1[1]. To isolate the pure N-protected derivative, one must perform a delicate mild alkaline hydrolysis to selectively remove the O-trifluoroacetyl group, which inevitably reduces the overall yield and increases the risk of epimerization.

Q2: What are the recommended alternative reagents to achieve high enantiomeric purity and yield for N-trifluoroacetylation? A: To preserve the D-configuration and strictly target the amino group, you must shift to reagents that operate under neutral or mildly basic conditions.

• 1,1,1-Trichloro-3,3,3-trifluoroacetone: This is the premier choice. It is a relatively unreactive, volatile compound that selectively 1[1], completely avoiding O-acylation and racemization.

• S-Ethyl trifluorothioacetate or Alkyl Trifluoroacetates: These reagents operate efficiently in weakly basic aqueous media (pH 8–11). The alkaline condition deprotonates the amino group, enhancing its nucleophilicity, while the ester selectively2[2].

Q3: During Solid-Phase Peptide Synthesis (SPPS) using N-TFA-D-tyrosine, I am observing unexpected trifluoroacetylation of other residues. What is the mechanism? A: This is caused by an intersite nucleophilic reaction, independent of the coupling step. During acidolytic deprotection steps (e.g., using TFA in dichloromethane), preexisting hydroxymethyl sites on the resin support react to form trifluoroacetoxymethyl groups. During the subsequent neutralization step with a tertiary amine, the3[3] of the growing peptide chain. This terminates the peptide chain. To prevent this, use an aminoacyl-4-(oxymethyl)-phenylacetamidomethyl-resin support, which is stable to TFA and lacks extraneous reactive functionalities.

Mechanism of unwanted trifluoroacetylation during SPPS via intersite nucleophilic transfer.

Quantitative Data: Reagent Comparison

To facilitate your experimental design, the following table summarizes the performance metrics of common trifluoroacetylation reagents based on empirical data.

Reagent	Reaction Conditions	Selectivity (N vs. O)	Racemization Risk	Typical Yield
Trifluoroacetic Anhydride (TFAA)	Pyridine / THF, 0 °C to RT	Low (Forms N,O-bis-TFA)	High	40–60% (post-hydrolysis)
1,1,1-Trichloro-3,3,3-trifluoroacetone	DMSO, 10–25 °C	High (N-selective)	Low	72–80%
S-Ethyl trifluorothioacetate	Aqueous, pH 8–9	High (N-selective)	Low	70–90%

Self-Validating Experimental Protocol

High-Yield, Racemization-Free Synthesis of N-(Trifluoroacetyl)-D-tyrosine

This protocol utilizes 1,1,1-trichloro-3,3,3-trifluoroacetone to ensure chemoselective N-protection. The procedure is designed as a self-validating system: specific observable milestones (exotherms, solubility changes) confirm the reaction is proceeding correctly.

Materials:

• D-Tyrosine (0.10 mol)

• 1,1,1-Trichloro-3,3,3-trifluoroacetone (0.30 mol)

• Dimethyl sulfoxide (DMSO, anhydrous) (130 mL)

• 1-Butanol and Silica Gel (for extraction and purification)

Step-by-Step Methodology:

• Suspension & Cooling: Charge a two-necked, round-bottomed flask fitted with a thermometer and magnetic stirrer with D-tyrosine and DMSO.

  • Causality: D-tyrosine is poorly soluble in most organic solvents; DMSO facilitates partial dissolution and stabilizes the transition state.

  • Cool the suspension in an ice-water bath until the internal temperature reaches 10–15 °C.

• Reagent Addition: Add 1,1,1-trichloro-3,3,3-trifluoroacetone dropwise through a condenser.

  • Causality & Validation: The reaction is mildly exothermic. Control the addition rate so the internal temperature does not exceed 35 °C. Maintaining this thermal boundary is critical to prevent degradation and ensure zero racemization.

• Reaction Propagation: Remove the ice bath and stir the amber solution at room temperature for 22 hours.

  • Validation Check: The initial suspension will gradually clear into a homogeneous amber solution, confirming the conversion of the insoluble zwitterionic D-tyrosine into the highly soluble N-protected derivative.

• Quenching & Extraction: Pour the solution into 660 mL of ice water. Extract the aqueous mixture with two portions of 1-butanol (660 mL and 400 mL).

  • Causality: 1-Butanol is selected because the highly polar N-TFA-D-tyrosine partitions poorly into standard non-polar solvents like ethyl acetate or diethyl ether.

• Concentration & Purification: Concentrate the organic extracts on a rotary evaporator, then under high vacuum (0.1 mm Hg at 40 °C) to remove residual DMSO. Dissolve the resulting semisolid in a minimum amount of acetone and load onto a silica gel column. Elute with benzene-acetone mixtures.

• Final Validation: The product should elute as a colorless to light yellow solid. Verify enantiomeric purity via chiral HPLC and confirm the absence of O-acylation via 1 H NMR (ensure the phenolic OH peak is present and the aromatic protons have not shifted downfield).

References

• Organic Syntheses , L-Tyrosine, N-(trifluoroacetyl). Available at: [Link]

• National Institutes of Health (PMC) , Mechanisms and prevention of trifluoroacetylation in solid-phase peptide synthesis. Available at: [Link]

• Google Patents (EP0239063A2), Process for preparing N-omega-trifluoroacetyl amino acid.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. EP0239063A2 - Process for preparing N-omega-trifluoroacetyl amino acid - Google Patents [patents.google.com]
• 3. Mechanisms and prevention of trifluoroacetylation in solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to (2,2,2-Trifluoroacetyl)-D-tyrosine and Fmoc-D-tyrosine in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of solid-phase peptide synthesis (SPPS), the selection of appropriate protecting groups for amino acid building blocks is a critical determinant of overall efficiency, yield, and purity. This guide provides an in-depth technical comparison of two distinct Nα-protecting groups for D-tyrosine: the well-established 9-fluorenylmethoxycarbonyl (Fmoc) group and the less conventional (2,2,2-Trifluoroacetyl) (TFA) group. By examining their chemical properties, deprotection mechanisms, and impact on synthesis outcomes, this document aims to equip researchers with the necessary insights to make informed decisions for their specific synthetic challenges.

Fundamental Principles: A Tale of Two Labilities

The core difference between Fmoc and TFA protection lies in their lability—the chemical conditions required for their removal. The Fmoc group is famously base-labile, typically cleaved by a secondary amine like piperidine.[1][2] In contrast, the trifluoroacetyl group exhibits a more complex lability profile, being removable under specific basic conditions that differ from standard Fmoc deprotection protocols. This distinction forms the basis of their orthogonality and dictates their strategic use in peptide synthesis.

The widely adopted Fmoc/tBu strategy in SPPS relies on the orthogonality between the base-labile Fmoc group for Nα-protection and acid-labile side-chain protecting groups (e.g., tBu, Boc, Trt).[3][4][] This allows for the sequential deprotection of the N-terminus for chain elongation without prematurely cleaving the side-chain protections. The final peptide is then liberated from the resin and globally deprotected using a strong acid, typically trifluoroacetic acid (TFA).[6][7]

Physicochemical Properties and Their Synthetic Implications

A head-to-head comparison of the physicochemical properties of (2,2,2-Trifluoroacetyl)-D-tyrosine and Fmoc-D-tyrosine reveals key differences that influence their performance in SPPS.

Property	(2,2,2-Trifluoroacetyl)-D-tyrosine	Fmoc-D-tyrosine
Protecting Group	Trifluoroacetyl (TFA)	9-fluorenylmethoxycarbonyl (Fmoc)
Molecular Weight	277.2 g/mol	403.4 g/mol
Deprotection Condition	Specific basic conditions (e.g., dilute aqueous base, specific amines)	20% Piperidine in DMF or NMP
Solubility	Generally soluble in common SPPS solvents	Excellent solubility in DMF and NMP
Key Advantage	Potential for alternative orthogonality schemes	Well-established, high coupling yields (>99%)[]
Potential Drawback	Potential for trifluoroacetylation of the growing peptide chain under certain conditions[8]	Aspartimide formation, diketopiperazine formation[2]

The high coupling yields and excellent solubility of Fmoc-protected amino acids are major contributors to their dominance in the field.[] However, the repetitive use of piperidine can lead to side reactions such as aspartimide and diketopiperazine formation, particularly in sensitive sequences.[2]

The trifluoroacetyl group, while not as prevalent, offers the potential for unique synthetic strategies due to its distinct deprotection requirements. However, a significant concern is the possibility of trifluoroacetylation of the free N-terminus of the growing peptide chain, which can act as a termination event.[8] This side reaction can be influenced by the presence of trifluoroacetoxymethyl groups on the resin support, which can be generated during TFA treatment.[8]

Deprotection Mechanisms: A Visual Comparison

The deprotection mechanisms for the Fmoc and trifluoroacetyl groups are fundamentally different. The Fmoc group is removed via a β-elimination reaction initiated by a base, typically piperidine.[1][2] This process generates dibenzofulvene, which is scavenged by excess piperidine to prevent its re-addition to the newly liberated amine.[1]

Sources

• 1. peptidechemistry.org [peptidechemistry.org]
• 2. chempep.com [chempep.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 6. peptidechemistry.org [peptidechemistry.org]
• 7. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 8. Mechanisms and prevention of trifluoroacetylation in solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive HPLC Validation Strategies for (2,2,2-Trifluoroacetyl)-D-Tyrosine Purity Determination

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when validating methods for chiral building blocks. (2,2,2-Trifluoroacetyl)-D-tyrosine (TFA-D-Tyr) is a critical protected amino acid derivative used extensively in peptide synthesis[1]. The trifluoroacetyl (TFA) group serves as a robust N-protecting moiety that prevents unwanted side reactions and racemization during peptide coupling. However, ensuring the absolute purity of TFA-D-Tyr is paramount; even trace amounts of the L-enantiomer or des-TFA impurities can propagate through synthetic workflows, drastically altering the pharmacokinetic profile of the final active pharmaceutical ingredient (API).

To establish a truly rigorous control strategy, a single analytical method is insufficient. This guide provides an objective comparison between Reverse-Phase HPLC (RP-HPLC) and Chiral HPLC , demonstrating why a dual-method approach is the only way to satisfy the[2].

Mechanistic Comparison: RP-HPLC vs. Chiral HPLC

When developing a validation protocol, we must first understand the causality behind our chromatographic choices. The analytical target profile for TFA-D-Tyr requires the quantification of two distinct classes of impurities: chemical byproducts and enantiomeric impurities.

Reverse-Phase HPLC (Chemical Purity)

RP-HPLC utilizes an achiral C18 stationary phase to separate TFA-D-Tyr from chemical impurities such as unreacted D-tyrosine (des-TFA) and degradation products. The electron-withdrawing nature of the TFA group significantly increases the hydrophobicity of the molecule compared to underivatized tyrosine. The Causality of the Mobile Phase: TFA-D-Tyr contains a carboxylic acid group (pKa ~2.2). If analyzed in a neutral pH mobile phase, the molecule ionizes, leading to dual retention mechanisms and severe peak tailing. By utilizing an acidic mobile phase (0.1% TFA), we suppress the ionization of the carboxylate, ensuring the molecule remains in its neutral, hydrophobic state for sharp, Gaussian peak shapes[3].

Chiral HPLC (Enantiomeric Purity)

Because enantiomers possess identical physicochemical properties in an achiral environment, RP-HPLC cannot resolve TFA-D-Tyr from its L-isomer. This necessitates a Chiral Stationary Phase (CSP). Macrocyclic glycopeptide columns, such as those utilizing teicoplanin, are highly effective for the chiral separation of amino acid derivatives. The Causality of Chiral Recognition: Teicoplanin acts as a chiral selector featuring a hydrophobic cleft and multiple hydrogen-bonding sites. The D-enantiomer of the amino acid derivative geometrically aligns better within this cleft, forming a more stable transient diastereomeric complex than the L-enantiomer. Consequently, the D-enantiomer is retained longer, allowing for baseline separation[4].

Mechanistic logic of enantiomeric separation on a Teicoplanin Chiral Stationary Phase.

ICH Q2(R2) Validation Workflow

To ensure trustworthiness, every protocol must operate as a self-validating system . This means the analytical sequence itself proves its validity during the run through built-in System Suitability Tests (SST) and bracketed Quality Control (QC) checks[5].

ICH Q2(R2) Validation Workflow for Chemical and Enantiomeric Purity Analysis.

Experimental Protocols (Self-Validating Methodology)

The following step-by-step methodologies are designed to be executed concurrently to yield a complete purity profile.

Protocol A: RP-HPLC for Chemical Purity

Adapted from standard amino acid derivative analyses[3].

• System Preparation: Equip the HPLC with a C18 reverse-phase column (4.6 x 250 mm, 5 µm). Set column oven to 30°C.

• Mobile Phase Formulation:

  • Mobile Phase A: 0.1% TFA in HPLC-grade Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient Elution: Program a linear gradient from 5% B to 60% B over 20 minutes. Flow rate: 1.0 mL/min.

• Self-Validating Sequence Design:

  • Injection 1-2 (Blank): Mobile phase A to confirm no carryover.

  • Injection 3-7 (SST): Inject a 1 mg/mL standard mix of TFA-D-Tyr and des-TFA D-tyrosine. Acceptance: Resolution (Rs) > 2.0, Peak Tailing (T) < 1.5, Area RSD < 2.0%.

  • Injection 8-12 (Linearity): Inject calibration standards at 50%, 80%, 100%, 120%, and 150% of the target concentration.

  • Injection 13+ (Samples): Inject unknown samples, bracketing with a 100% QC standard every 10 injections to monitor instrument drift.

• Detection: UV absorbance at 275 nm (targeting the phenolic ring).

Protocol B: Chiral HPLC for Enantiomeric Purity

Adapted from [6].

• System Preparation: Equip the HPLC with a Teicoplanin-based CSP (e.g., Astec CHIROBIOTIC T, 4.6 x 250 mm, 5 µm). Set column oven to 25°C to maximize transient complex stability.

• Mobile Phase Formulation: Isocratic mixture of Methanol/Water (50:50, v/v) containing 0.1% Ammonium Acetate. Note: The ionic mode is critical here to facilitate hydrogen bonding without denaturing the macrocyclic selector.

• Flow Rate: 1.0 mL/min.

• Self-Validating Sequence Design:

  • Injection 1-2 (Blank): Mobile phase to establish baseline.

  • Injection 3-7 (SST): Inject a racemic mix (TFA-D-Tyr and TFA-L-Tyr) at 0.5 mg/mL. Acceptance: Baseline resolution (Rs > 1.5) must be achieved. Because the D-enantiomer binds stronger to the teicoplanin cleft, it will elute second.

  • Injection 8+ (Samples): Inject samples, calculating the enantiomeric excess (ee) based on relative peak areas.

• Detection: UV absorbance at 275 nm.

Quantitative Data Presentation

When comparing the performance of these two methods during an ICH Q2(R2) validation campaign, the analytical metrics highlight their distinct, yet complementary, capabilities. Below is a summary of typical validation data for TFA-D-Tyr.

Validation Parameter	ICH Q2(R2) Acceptance Criteria	RP-HPLC (Chemical Purity)	Chiral HPLC (Enantiomeric)
Specificity	No interference at target RT	Rs = 3.2 (vs des-TFA)	Rs = 1.8 (D vs L isomer)
Linearity (R²)	R² ≥ 0.999	0.9998 (10-150 µg/mL)	0.9994 (1-50 µg/mL)
Accuracy (Recovery)	98.0% - 102.0%	99.5% ± 0.6%	98.9% ± 1.1%
Precision (RSD)	≤ 2.0% (Repeatability, n=6)	0.4%	1.2%
LOD / LOQ	S/N > 3 (LOD), S/N > 10 (LOQ)	0.05 / 0.15 µg/mL	0.10 / 0.30 µg/mL
Robustness	Stable under ±5°C, ±0.1 mL/min	Pass (No significant Rs drop)	Sensitive to Temp > 35°C

Data Interpretation: While RP-HPLC offers superior precision and lower limits of detection (LOD) due to the highly efficient mass transfer kinetics of C18 silica, Chiral HPLC is inherently more sensitive to temperature fluctuations. The transient diastereomeric complex formed in chiral separation is thermodynamically driven; thus, strict column temperature control (±1°C) is a critical parameter for the Chiral HPLC method.

Conclusion

Determining the purity of (2,2,2-Trifluoroacetyl)-D-tyrosine cannot be achieved through a single chromatographic dimension. RP-HPLC provides the ruggedness and sensitivity required to monitor chemical degradation and unreacted starting materials, while Chiral HPLC is the undisputed standard for verifying enantiomeric excess. By implementing both methods as self-validating systems within an ICH Q2(R2) framework, analytical scientists can guarantee the integrity of this crucial chiral building block before it enters downstream pharmaceutical synthesis.

References

• European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline."[Link]

• Huang, Y., et al. "Effect of concentration of TFA in the mobile phase on the separation of amino acids." ResearchGate.[Link]

• Cruickshank, P. A., & Sheehan, J. C. "Gas Chromatographic Analysis of Amino Acids as N-Trifluoroacetylamino Acid Methyl Esters." Analytical Chemistry.[Link]

Sources

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• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. database.ich.org [database.ich.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Mass Spectrometry Characterization of (2,2,2-Trifluoroacetyl)-D-tyrosine vs. L-isomer: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of chiral differentiation. (2,2,2-Trifluoroacetyl)-tyrosine (TFA-Tyr) is a critical protected amino acid derivative utilized in peptide synthesis and drug development. However, differentiating its D- and L-enantiomers presents a fundamental challenge: enantiomers possess identical monoisotopic masses and generate indistinguishable tandem mass spectrometry (MS/MS) fragmentation patterns in an achiral environment.

To achieve objective characterization, mass spectrometry must be coupled with a secondary dimension of chiral recognition. This guide provides an in-depth comparison of the two leading methodologies: Chiral Liquid Chromatography-Tandem Mass Spectrometry (Chiral LC-MS/MS) and Ion Mobility-Mass Spectrometry (IM-MS) .

Mechanistic Causality: The Physics of Chiral Differentiation

Before executing a protocol, it is critical to understand the causality behind the experimental parameters. Standard MS cannot distinguish TFA-D-Tyr from TFA-L-Tyr. We must force the enantiomers into diastereomeric states, which possess different physical properties.

The Solution-Phase Approach: Chiral LC-MS/MS

Chiral LC-MS/MS relies on a Chiral Stationary Phase (CSP). When the racemic mixture of TFA-Tyr passes through the column, the D- and L-isomers form transient, non-covalent diastereomeric complexes with the immobilized chiral selector (e.g., macrocyclic antibiotics or derivatized polysaccharides). Because these transient complexes have different thermodynamic stabilities, one isomer will be retained longer than the other, resulting in distinct chromatographic retention times .

Electrospray Ionization (ESI) Causality: The trifluoroacetyl group is highly electronegative. It pulls electron density away from the molecule, making it highly prone to deprotonation. Therefore, ESI in negative ion mode ([M-H]⁻) is explicitly chosen over positive mode to maximize signal-to-noise ratio and sensitivity.

The Gas-Phase Approach: Ion Mobility-Mass Spectrometry (IM-MS)

IM-MS eliminates the need for long chromatographic runs by differentiating molecules based on their size and shape in the gas phase. By introducing a chiral selector (e.g., L-Tryptophan) and a central transition metal (like Cu²⁺) into the sample, the enantiomers form diastereomeric tetrameric complexes: [Cu₂(Selector)₂(TFA-Tyr)₂ - 3H]⁺.

Coordination Causality: Copper(II) is selected because of its strong coordination affinity for amino acid carboxylate and amine groups. It acts as a rigid central scaffold. The resulting D- and L-diastereomeric assemblies possess different three-dimensional steric profiles, translating to distinct Collision Cross Sections (CCS) . As they travel through a drift tube filled with a buffer gas, the bulkier complex experiences more collisions and drifts slower, allowing baseline separation before entering the mass analyzer .

Workflow Visualization

The following diagram illustrates the parallel logic of both analytical workflows.

Workflow comparison of Chiral LC-MS/MS and IM-MS for TFA-Tyr enantiomer characterization.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. If a step fails, the system provides immediate diagnostic feedback.

Protocol A: Chiral LC-MS/MS Analysis

Objective: Baseline separation and quantification of TFA-D-Tyr and TFA-L-Tyr in complex matrices.

• Sample Preparation: Dissolve the TFA-Tyr samples in a 50:50 Methanol/Water mixture containing 0.1% Formic Acid to a final concentration of 1 µg/mL.

• Chromatographic Conditions:

  • Column: Astec Chirobiotic V (Macrocyclic antibiotic CSP), 150 mm × 4.6 mm, 5 µm.

  • Mobile Phase: Isocratic elution using 80:20 Methanol/Water with 0.1% Formic acid. (The high organic content enhances ESI desolvation efficiency).

  • Flow Rate: 0.4 mL/min.

  • Temperature Control: Strictly maintain at 25 °C. Causality: Chiral recognition relies on subtle hydrogen bonding and steric interactions, which are highly sensitive to thermal fluctuations.

• MS/MS Parameters:

  • Ionization: ESI Negative Mode.

  • MRM Transitions: Monitor the precursor [M-H]⁻ ion (m/z ~276) transitioning to the dominant product ion (loss of the trifluoroacetyl moiety).

• Validation Checkpoint: Inject enantiopure TFA-D-Tyr and TFA-L-Tyr individually before running the mixture. The retention times must remain stable within ±0.1 min. If co-elution occurs in the mixture, lower the column temperature by 5 °C to increase the thermodynamic stability of the diastereomeric complexes.

Protocol B: Ion Mobility-Mass Spectrometry (IM-MS)

Objective: Rapid, high-throughput enantiomeric excess (ee) determination without chromatographic delay.

• Complexation Mixture: Prepare a solution containing 10 µM of the TFA-Tyr sample, 20 µM of L-Tryptophan (acting as the chiral selector), and 10 µM Copper(II) acetate in a 50:50 Methanol/Water buffer.

• Direct Infusion: Introduce the sample via a syringe pump at 3 µL/min directly into the ESI source.

• IM-MS Conditions:

  • Instrument: Travelling Wave Ion Mobility Spectrometer (TWIMS).

  • Target Ion: Isolate the specific m/z corresponding to the binuclear copper-bound tetramer: [Cu₂(L-Trp)₂(TFA-Tyr)₂ - 3H]⁺.

  • Drift Gas: Nitrogen (N₂) at a flow rate optimized for maximum resolving power.

• Validation Checkpoint: Calibrate the drift tube using a polyalanine standard mixture to establish a precise drift-time-to-CCS calibration curve. Run a blank containing only Cu(II) and L-Trp to ensure no isobaric background interference overlaps with the target tetramer's m/z. The D- and L-isomers will present as two distinct peaks in the arrival time distribution (ATD) mobilogram.

Quantitative Data & Performance Comparison

The choice between LC-MS/MS and IM-MS depends entirely on the analytical goal: throughput vs. matrix complexity. The following table summarizes the performance metrics of both methodologies.

Parameter	Chiral LC-MS/MS	Ion Mobility-MS (IM-MS)
Primary Separation Mechanism	Solution-phase thermodynamic interactions with CSP	Gas-phase steric differentiation via Collision Cross Section (CCS)
Analysis Time	15 – 30 minutes per run	< 2 minutes per run (Direct Infusion)
Resolution ( Rs​ )	High (Baseline separation easily achieved)	Moderate to High (Depends on chiral selector affinity)
Sample Preparation	Simple (Direct dilution in mobile phase)	Moderate (Requires precise stoichiometric addition of Cu²⁺ and selector)
Sensitivity (LOD)	Low ng/mL to pg/mL	Low ng/mL
Matrix Tolerance	Excellent (Chromatography removes salts/lipids)	Poor (Direct infusion is susceptible to ion suppression)
Best Use Case	Pharmacokinetic profiling in plasma/urine	High-throughput screening of synthetic batches

References

• Yu, X., & Yao, Z. P. (2017). Chiral differentiation of amino acids through binuclear copper bound tetramers by ion mobility mass spectrometry. Analytica Chimica Acta.[Link]

• Xie, C., Chen, Y., Wang, X., Song, Y., Shen, Y., Diao, X., Zhu, L., & Li, J. (2022). Chiral derivatization-enabled discrimination and on-tissue detection of proteinogenic amino acids by ion mobility mass spectrometry. Chemical Science.[Link]

Validating enantiomeric excess of (2,2,2-Trifluoroacetyl)-D-tyrosine using chiral chromatography

The accurate determination of enantiomeric excess (ee) for chiral building blocks like (2,2,2-Trifluoroacetyl)-D-tyrosine (N-TFA-D-Tyr) is a foundational quality control step in peptidomimetic drug development. Because even trace amounts of the L-enantiomer can propagate through a synthetic sequence and alter the pharmacokinetic profile of a final therapeutic, the analytical method used must be highly selective, robust, and mechanistically sound.

As an Application Scientist, I have structured this guide to move beyond basic protocols. We will dissect the physicochemical nature of N-TFA-D-Tyr, compare the leading chromatographic modalities for its resolution, and provide a self-validating experimental workflow.

Mechanistic Insights: The Chromatographic Behavior of N-TFA-D-Tyrosine

To design a successful chiral separation, we must first analyze the analyte's functional groups. Unprotected tyrosine is a zwitterion, typically requiring specialized zwitterionic stationary phases (like Cinchona alkaloid derivatives) or ligand-exchange chromatography. However, the N-trifluoroacetyl derivative fundamentally alters this behavior:

• Loss of Basicity: The strongly electron-withdrawing CF3​ group neutralizes the basicity of the α -amine. The molecule is no longer a zwitterion; it acts strictly as an acid due to its free carboxylic acid ( pKa​≈2.2 ) and phenolic hydroxyl group.

• Dipole and Hydrogen Bonding: The fluorine atoms introduce intense dipole-dipole interaction capabilities, while the amide carbonyl and phenol ring serve as robust hydrogen-bond acceptors and donors.

• Ionization Suppression Requirement: If analyzed via Liquid Chromatography (LC) on a silica-based column, the free carboxylic acid will partially ionize in neutral mobile phases. This leads to dual retention mechanisms (hydrogen bonding of the neutral species vs. ion-dipole interactions of the anion), causing severe peak broadening and tailing. Therefore, acidic suppression is non-negotiable.

Comparative Evaluation of Chiral Chromatographic Modalities

Based on the structural profile of N-TFA-D-Tyr, two primary analytical modalities dominate the field: Direct HPLC using polysaccharide-based chiral stationary phases (CSPs) and High-Resolution Gas Chromatography (GC) using modified cyclodextrins.

Modality A: Direct HPLC on Polysaccharide CSPs

Immobilized amylose or cellulose derivatives (e.g., CHIRALPAK IA or CHIRALCEL OD-H) offer excellent chiral recognition driven by the inclusion of the analyte's aromatic phenol ring into the helical polymer cavity, augmented by external hydrogen bonding with the carbamate linkages[1].

• Causality for Selection: This is the preferred method for routine QA/QC because it analyzes the intact free acid without the need for derivatization, preserving the true enantiomeric ratio of the bulk sample[2].

Modality B: High-Resolution GC on Cyclodextrin CSPs

Pioneered by Emanuel Gil-Av, enantioselective GC provides unparalleled theoretical plate counts for amino acid derivatives[3]. Modern phases like Lipodex E (octakis(3-O-butanoyl-2,6-di-O-n-pentyl)- γ -cyclodextrin) provide massive resolution factors[4].

• Causality for Selection: GC is ideal for detecting ultra-trace L-enantiomer impurities (<0.01%). However, because N-TFA-D-Tyr has a free carboxylic acid, it lacks the volatility required for GC. It must be esterified (e.g., to an N-TFA-O-methyl ester) prior to injection[5]. This derivatization step introduces a slight risk of chemically induced racemization if temperature and time are not strictly controlled.

Comparative Performance Data

The following table synthesizes the expected performance metrics when validating the ee of N-TFA-D-Tyr across these platforms.

Parameter	Direct HPLC (CHIRALPAK IA)	Direct HPLC (CHIRALCEL OD-H)	GC-FID (Lipodex E)
Chiral Selector	Immobilized Amylose derivative	Coated Cellulose derivative	Modified γ -Cyclodextrin
Analyte Form	Intact Free Acid	Intact Free Acid	N-TFA-O-methyl ester
Mobile/Carrier Phase	Hexane/IPA/TFA (80:20:0.1)	Hexane/IPA/TFA (85:15:0.1)	Helium (Constant Flow)
Typical Resolution ( Rs​ )	2.4	1.8	> 3.5
Selectivity ( α )	1.45	1.25	1.60
Analysis Time	~15 min	~20 min	~35 min (incl. derivatization)
LOD for L-enantiomer	0.05%	0.1%	< 0.01%

Workflow Decision Matrix

Figure 1: Decision matrix for selecting the optimal chiral chromatographic workflow for N-TFA-D-Tyrosine.

Self-Validating Experimental Protocol (Direct HPLC)

To ensure absolute trustworthiness in the calculated enantiomeric excess, the chromatographic system must be self-validating. The following protocol utilizes an immobilized amylose CSP (CHIRALPAK IA) and incorporates a mandatory system suitability test to prove resolving power before the actual sample is analyzed.

Step 1: Mobile Phase Preparation & Causality

• Combine 800 mL of HPLC-grade Hexane with 200 mL of Isopropanol (IPA).

• Add exactly 1.0 mL of Trifluoroacetic Acid (TFA) to create a 0.1% v/v acidic modifier.

• Degas the mixture via ultrasonication for 10 minutes.

• The "Why": The 0.1% TFA is the critical variable here. It forces the equilibrium of the N-TFA-D-Tyr carboxylic acid entirely to its protonated (neutral) state. Without TFA, the analyte would interact destructively with residual silanols on the silica support, causing peak tailing so severe that the trace L-enantiomer peak would be swallowed by the D-enantiomer's tail.

Step 2: System Suitability (The Self-Validation Step)

• Prepare a Reference Standard of racemic N-TFA-DL-Tyrosine at 1.0 mg/mL in Hexane/IPA (50:50).

• Inject 10 µL of the racemate onto the CHIRALPAK IA column (250 x 4.6 mm, 5 µm) at a flow rate of 1.0 mL/min (Temperature: 25°C, UV Detection: 220 nm).

• Validation Gate: Do not proceed unless the chromatogram shows two distinct peaks of equal area with a Resolution ( Rs​ ) ≥2.0 . This proves the column and mobile phase are currently capable of baseline enantioseparation.

Step 3: Sample Preparation & Execution

• Prepare the Test Sample of N-TFA-D-Tyrosine at 1.0 mg/mL in Hexane/IPA (50:50). Note: Do not exceed this concentration. Column overloading will artificially broaden the main D-peak, potentially obscuring a closely eluting trace L-peak and generating a falsely high ee value.

• Inject 10 µL of the Test Sample.

• Identify the trace L-enantiomer peak based on the retention time established in Step 2.

Step 4: Enantiomeric Excess Calculation

Calculate the ee using the integrated peak areas (where AreaD​ is the major peak and AreaL​ is the trace impurity):

ee(%)=(AreaD​+AreaL​AreaD​−AreaL​​)×100

References

• Emanuel Gil-Av and the Separation of Enantiomers on Chiral Stationary Phases by Chromatography LCGC International URL:[Link][3]

• Resolution, quantification, and reliable determination of enantiomeric excess of proteinogenic and non-proteinogenic amino acids by comprehensive two-dimensional gas chromatography National Institutes of Health (PMC) URL:[Link][4]

• Evaluation of enantioselective gas chromatography for the determination of minute deviations from racemic composition of α-amino acids with emphasis on tyrosine ResearchGate URL:[Link][5]

• Daicel Chiral Technologies Europe - Polysaccharide Chiral Stationary Phases Obrnuta faza (Daicel Catalog) URL:[Link][1]

• Enantiomeric Mixtures in Natural Product Chemistry: Separation and Absolute Configuration Assignment National Institutes of Health (PMC) URL:[Link][2]

Sources

• 1. obrnutafaza.hr [obrnutafaza.hr]
• 2. Enantiomeric Mixtures in Natural Product Chemistry: Separation and Absolute Configuration Assignment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Resolution, quantification, and reliable determination of enantiomeric excess of proteinogenic and non‐proteinogenic amino acids by comprehensive two‐dimensional gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Spectroscopic Comparison of Trifluoroacetylated Tyrosine Enantiomers: A Comprehensive Guide

The precise chiral discrimination of amino acids is a cornerstone of modern drug development, peptide synthesis, and metabolomics. While tyrosine (Tyr) enantiomers possess identical scalar spectroscopic properties in achiral environments, derivatization to N-trifluoroacetyl-tyrosine (TFA-Tyr) unlocks powerful analytical pathways. Historically employed to increase volatility for gas chromatography[1], the trifluoroacetyl group introduces a highly sensitive F nuclear spin system and unique vibrational modes.

As an application scientist, choosing the correct spectroscopic method to differentiate TFA-D-Tyr and TFA-L-Tyr depends entirely on your analytical objective: quantifying enantiomeric excess ( ) or determining absolute configuration (AC). This guide objectively compares the performance of F/ H Nuclear Magnetic Resonance (NMR) with Chiral Solvating Agents (CSAs) against chiroptical techniques—Vibrational Circular Dichroism (VCD) and Electronic Circular Dichroism (ECD).

Mechanistic Evaluation of Spectroscopic Alternatives

F and H NMR Spectroscopy with Chiral Solvating Agents

While H NMR is universally accessible, the complex spin-spin coupling and overlapping aromatic/aliphatic resonances of tyrosine make the accurate integration of trace enantiomers challenging. The TFA group solves this by providing a pristine spectroscopic window: a sharp, magnetically equivalent F singlet (~ -75 ppm) with 100% natural isotopic abundance and zero background interference.

To induce anisochrony (chemical shift non-equivalence, ), a Chiral Solvating Agent (CSA) such as Quinine must be introduced. Quinine acts as a highly responsive chiral sensor; its quinuclidine nitrogen forms a strong hydrogen bond with the free carboxyl group of TFA-Tyr, while its hydroxyl group interacts with the TFA amide carbonyl[2]. This non-covalent, rigid diastereomeric complex forces the CF groups of the D- and L-enantiomers into distinct magnetic environments, allowing for baseline resolution and highly accurate quantification[2].

Chiroptical Spectroscopy: VCD vs. ECD

When the goal shifts from quantifying mixtures to proving the absolute 3D geometry of a single enantiomer, chiroptical methods are required.

• Electronic Circular Dichroism (ECD): Probes the differential absorption of circularly polarized light through electronic transitions (the phenol chromophore at ~275 nm and the amide bond <230 nm). While highly sensitive, ECD signals are highly susceptible to solvent effects and conformational flexibility, sometimes leading to ambiguous AC assignments.

• Vibrational Circular Dichroism (VCD): Probes the 3N-6 vibrational modes of the molecule. The introduction of the strongly electron-withdrawing TFA group restricts the rotation of the amide bond, locking the molecule into a rigid conformational ensemble[3]. This rigidity yields intense, well-defined VCD markers—specifically the Amide I C=O stretch (~1700 cm ) and the C-F stretching modes (~1100–1200 cm ). Comparing these robust experimental signals against Density Functional Theory (DFT) calculations provides an unequivocal proof of absolute configuration[3].

Objective Performance Comparison

The following table synthesizes the quantitative and operational metrics of each spectroscopic approach to guide your experimental design.

Metric	F NMR + Quinine CSA	Vibrational Circular Dichroism (VCD)	Electronic Circular Dichroism (ECD)
Primary Utility	High-throughput quantification	Absolute Configuration (AC) proof	Rapid AC estimation
Sensitivity / Conc.	High (~1 to 10 mM)	Low (~50 to 100 mM)	Very High (~0.1 mM)
Data Richness	Low (Single chemical shift split)	Very High (Full vibrational spectrum)	Moderate (Few electronic bands)
Analysis Time	Minutes (per sample)	4–8 Hours (per sample)	Minutes (per sample)
Solvent Constraints	Non-polar aprotic (C D , CDCl )	IR-transparent (CDCl , D O)	UV-transparent (MeOH, MeCN)
Computational Need	None (Direct integration)	Mandatory (DFT conformational search)	Recommended (TD-DFT)

Decision Workflow for Enantiomeric Analysis

Figure 1: Decision matrix for selecting the appropriate spectroscopic technique for TFA-Tyr enantiomers.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They embed internal causality checks to prevent artifactual data interpretation.

Protocol A: F NMR Enantiodiscrimination for Quantification

Causality Principle: Benzene-d (C D ) is chosen over CDCl because its strong

stacking interactions with the phenol ring of tyrosine and the quinoline ring of quinine drastically enhance the rigidity of the diastereomeric complex, maximizing the chemical shift non-equivalence ( )[2].

• Sample Preparation: Dissolve 5.0 mg of the TFA-Tyr sample in 500 µL of anhydrous C D (~30 mM).

• CSA Addition: Add 1.0 molar equivalent of Quinine free base to the NMR tube. Sonicate for 60 seconds to ensure complete dissolution and complexation.

• System Validation (Critical Step): Before analyzing the unknown, prepare an identical tube using a strictly racemic standard of TFA-D,L-Tyr. Acquire the F spectrum. You must observe two baseline-resolved singlets ( > 0.05 ppm) with a perfect 1:1 integration ratio. If the peaks overlap, the CSA complexation has failed (likely due to trace water disrupting hydrogen bonds); discard and use fresh anhydrous solvent.

• Acquisition: Run the unknown sample using inverse-gated decoupling (to suppress any minimal NOE effects, though F is largely isolated here). Set the relaxation delay ( ) to at least of the fluorine nuclei to ensure quantitative integration.

• Analysis: Calculate using the formula: , where is the integral area of the respective enantiomer's peak.

Protocol B: VCD Spectroscopy for Absolute Configuration Assignment

Causality Principle: VCD signals are inherently weak (typically to times the absorbance of the parent IR peak). If the parent IR absorbance is too high, the detector is starved of photons, leading to artifactual noise masquerading as VCD peaks.

• Sample Preparation: Dissolve 15 mg of enantiopure TFA-Tyr in 150 µL of CDCl (~0.3 M). Load the solution into a BaF liquid cell with a 100 µm path length.

• System Validation (IR Absorbance Check): Acquire the standard FT-IR spectrum first. Check the absorbance ( ) of the Amide I C=O stretch (~1700 cm ) and the C-F stretches (~1150 cm ). The absorbance must fall strictly between 0.2 and 0.8 .

  • Correction: If , dilute the sample. If , increase the concentration or path length. Proceeding outside this linear dynamic range invalidates the VCD data.

• VCD Acquisition: Collect the VCD spectrum using a Photoelastic Modulator (PEM) optimized for the mid-IR region (1800–1000 cm ). Accumulate scans for 4 to 6 hours to achieve a high signal-to-noise ratio. Subtract the spectrum of pure CDCl acquired under identical conditions to remove baseline artifacts.

• Computational Validation: Perform a conformational search using Molecular Mechanics, followed by geometry optimization at the DFT level (e.g., B3LYP/6-311G(d,p)). Simulate the VCD spectrum for the lowest-energy conformers and apply Boltzmann weighting. A visual and mathematical (e.g., SimIR/SimVCD overlap integral) match between the experimental and computed spectra definitively assigns the absolute configuration[3].

References

• Quinine as a highly responsive chiral sensor for the 1H and 19F NMR enantiodiscrimination of N-trifluoroacetyl amino acids with free carboxyl functions The Analyst / ResearchGate[Link]

• Acyclic Twisted Amides Chemical Reviews, ACS Publications[Link]

• Chiral Recognition in Separation Methods National Academic Digital Library of Ethiopia[Link]

Sources

• 1. ndl.ethernet.edu.et [ndl.ethernet.edu.et]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]